(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Core Science & Biosynthesis

An In-Depth Technical Guide to (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane: Synthesis, Properties, and Applications in Drug Discovery

Introduction: A Chiral Building Block for Complex Syntheses

(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a chiral molecule of significant interest to researchers and scientists in the field of organic synthesis and drug development. Its structure combines a protected, chiral diol in the form of a dioxolane ring with a reactive terminal alkyne. This unique combination makes it a valuable synthetic intermediate, or building block, for the construction of complex, stereochemically-defined molecules. The dioxolane moiety, derived from the readily available chiral pool material (S)-glycerol, provides a scaffold with a defined three-dimensional arrangement, a crucial feature for biological activity. The propargyl group, with its terminal triple bond, serves as a versatile handle for a wide array of chemical transformations, including carbon-carbon bond formation and cycloaddition reactions.

This in-depth technical guide provides a comprehensive overview of the synthesis, predicted physical and chemical properties, and potential applications of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, with a focus on its utility for professionals in drug discovery and development. Given the limited availability of direct experimental data for this specific compound in the public domain, this guide synthesizes information from established chemical principles and data from its precursor and analogous structures to provide a robust and predictive profile.

Synthesis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

The most direct and logical synthetic route to the target compound is through the propargylation of its corresponding alcohol precursor, (S)-(-)-2,2-dimethyl-1,3-dioxolane-4-methanol, also known as (S)-(+)-Solketal. This reaction, a variation of the Williamson ether synthesis, involves the deprotonation of the alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from a propargyl source.

Diagram of the Synthetic Workflow

The Cornerstone of Chiral Synthesis: A Technical Guide to (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane in Natural Product Elaboration

In the intricate tapestry of natural product synthesis, the demand for stereochemical precision is absolute. Nature's molecules, honed by evolution for specific biological functions, often present synthetic chemists with formidable challenges in controlling three-dimensional space. The "chiral pool," a collection of readily available, enantiopure compounds from natural sources, provides a powerful and economical starting point for the construction of complex chiral molecules.[1] Among these versatile building blocks, derivatives of glycerol, the simplest triol, have emerged as particularly valuable synthons. This in-depth technical guide focuses on the role and application of a key glycerol-derived chiral building block: (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane . This molecule, a propargylated ether of (S)-solketal, masterfully combines a robust chiral scaffold with the versatile reactivity of a terminal alkyne, offering a gateway to a diverse array of complex molecular architectures.

The Synthon: Structure, Origin, and Strategic Value

(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, derived from (S)-(+)-2,2-dimethyl-1,3-dioxolane-4-methanol (also known as (S)-solketal), is a C6 chiral building block. Its strategic value in multi-step synthesis is rooted in several key features:

• Inherent Chirality: The (S)-configuration at the C4 position is directly derived from L-glyceraldehyde, a fundamental chiral precursor. This pre-existing stereocenter serves as a powerful control element, directing the stereochemical outcome of subsequent reactions.

• Robust Protecting Group: The 1,3-dioxolane ring, formed by the acetalization of two adjacent hydroxyl groups of glycerol with acetone, is a stable protecting group under a wide range of reaction conditions, yet can be readily removed under acidic conditions when desired.

• Versatile Functional Handle: The terminal alkyne (propargyl group) is a highly versatile functional group, amenable to a vast array of synthetic transformations. These include, but are not limited to, C-C bond-forming reactions (e.g., Sonogashira, Negishi, and Glaser couplings), cycloadditions, and nucleophilic additions to carbonyl compounds.

This combination of features makes (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane an ideal starting material for the synthesis of complex fragments of natural products, where the transfer of chirality and the stepwise elaboration of a carbon skeleton are paramount.

Synthesis of the Chiral Building Block

The preparation of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a straightforward and high-yielding process, starting from the commercially available and inexpensive (S)-solketal.

Experimental Protocol: Propargylation of (S)-Solketal

Objective: To synthesize (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane from (S)-(+)-2,2-dimethyl-1,3-dioxolane-4-methanol.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Molar Equivalents
(S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol	22323-82-6	132.16	1.0 g	1.0
Sodium Hydride (60% dispersion in mineral oil)	7646-69-7	24.00	0.33 g	1.1
Propargyl Bromide (80% solution in toluene)	106-96-7	118.96	1.1 mL	1.2
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	20 mL	-
Saturated Aqueous Ammonium Chloride Solution	12125-02-9	53.49	10 mL	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	-	-
Diethyl Ether	60-29-7	74.12	-	-

Procedure:

• A flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with sodium hydride (0.33 g, 1.1 eq) and anhydrous THF (10 mL).

• The suspension is cooled to 0 °C in an ice bath.

• A solution of (S)-(+)-2,2-dimethyl-1,3-dioxolane-4-methanol (1.0 g, 1.0 eq) in anhydrous THF (10 mL) is added dropwise to the stirred suspension over 15 minutes.

• The reaction mixture is stirred at 0 °C for 30 minutes, then allowed to warm to room temperature and stirred for an additional hour, during which time hydrogen gas evolution ceases.

• The reaction is cooled back to 0 °C, and propargyl bromide (1.1 mL, 1.2 eq) is added dropwise.

• The reaction mixture is stirred at room temperature overnight.

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution (10 mL) at 0 °C.

• The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: 10% ethyl acetate in hexanes) to afford (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane as a colorless oil.

Expected Yield: 85-95%

Application in the Total Synthesis of Phorboxazole A

Phorboxazole A is a marine-derived macrolide that exhibits exceptionally potent cytostatic activity against a range of human cancer cell lines.[2] Its complex architecture, featuring multiple stereocenters, oxazoles, and a large macrolide ring, has made it a formidable target for total synthesis. The synthesis of key fragments of phorboxazole A often relies on chiral pool starting materials to establish the correct stereochemistry early in the synthetic sequence.

While a direct total synthesis of Phorboxazole A explicitly starting with (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is not prominently featured in the literature, the closely related chiral aldehyde, (4R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde , serves as a cornerstone in several synthetic approaches. This aldehyde is readily prepared from the corresponding alcohol, which is the enantiomer of the starting material for our title compound. The synthetic logic and the types of transformations employed are directly applicable and highlight the utility of this chiral scaffold.

A key transformation in the synthesis of a C20-C32 fragment of phorboxazole A involves the stereoselective addition of a nucleophile to this chiral aldehyde. The inherent chirality of the dioxolane ring directs the approach of the nucleophile, leading to the formation of a new stereocenter with high diastereoselectivity.

Diagram: Conceptual Synthetic Pathway for a Phorboxazole A Fragment

Caption: Conceptual workflow for natural product synthesis.

Broader Implications and Future Directions

The utility of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane and its derivatives extends far beyond a single natural product target. The principles of stereocontrol and functional group compatibility demonstrated in the context of phorboxazole A synthesis are broadly applicable to the construction of a wide range of chiral molecules.

Key Reaction Classes:

• Asymmetric Alkynylation: The terminal alkyne can be deprotonated to form a nucleophilic acetylide, which can then participate in highly stereoselective additions to aldehydes and ketones. The chirality of the dioxolane moiety can influence the facial selectivity of these additions.

• Transition Metal-Catalyzed Couplings: The alkyne is an excellent substrate for a variety of coupling reactions, enabling the formation of complex carbon skeletons.

• Cycloaddition Reactions: The alkyne can participate in [3+2] and other cycloaddition reactions to form heterocyclic systems, which are common motifs in natural products.

The continued development of new synthetic methodologies will undoubtedly expand the repertoire of reactions available for this versatile chiral building block. As the demand for enantiopure pharmaceuticals and other fine chemicals grows, the importance of readily accessible and highly versatile chiral synthons like (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane will only increase. Its role as a cornerstone of chiral synthesis is firmly established, and its potential for future applications remains vast.

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Thermodynamic stability of chiral propargyl acetonide derivatives

An In-Depth Technical Guide to the Thermodynamic Stability of Chiral Propargyl Acetonide Derivatives

Abstract

The confluence of the propargyl group, a cornerstone of modern medicinal chemistry, and the acetonide moiety, a robust diol protecting group, within a single chiral scaffold gives rise to molecules of significant interest in drug development and complex organic synthesis.[1][2][3] The stereochemical arrangement of these functional groups results in diastereomers, each possessing a unique three-dimensional architecture that dictates its thermodynamic stability. Understanding the factors that govern this stability is paramount, as it directly influences reaction outcomes, purification strategies, and the ultimate biological activity and shelf-life of a therapeutic agent. This guide provides a comprehensive exploration of the principles and methodologies used to evaluate the thermodynamic stability of chiral propargyl acetonide derivatives, blending theoretical underpinnings with practical, field-proven experimental and computational protocols.

Introduction: The Strategic Importance of Stereochemical Stability

In the landscape of drug discovery, the precise three-dimensional arrangement of atoms is not a trivial detail—it is often the primary determinant of a molecule's efficacy and safety.[4] Chiral molecules, which exist as non-superimposable mirror images (enantiomers) or, in the case of multiple stereocenters, as diastereomers, interact differently with the chiral environment of the human body.[5][6] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the characterization and control of stereoisomers in pharmaceutical products.[4]

Propargyl acetonide derivatives are a class of compounds that exemplify this challenge. The propargyl group, with its terminal alkyne, is a versatile functional handle for bioconjugation via "click chemistry" and is a key pharmacophore in numerous bioactive compounds.[1][7] Simultaneously, the acetonide group serves as a common and generally stable protecting group for 1,2- and 1,3-diols, allowing for selective chemical transformations elsewhere in the molecule.[8][9] When these two moieties are present on a chiral backbone, the resulting diastereomers can exhibit significant differences in their thermodynamic stability. The less stable diastereomer may be prone to epimerization over time or under certain reaction conditions, compromising the purity and efficacy of the final product. Therefore, a rigorous understanding of their relative stabilities is not merely an academic exercise but a critical component of rational drug design and process development.

Foundational Principles of Thermodynamic Stability

The thermodynamic stability of a molecule is inversely related to its Gibbs free energy (G). For a set of diastereomers, the isomer with the lowest Gibbs free energy will be the most stable and will predominate at equilibrium. The overall stability is a delicate balance of several intramolecular and intermolecular forces.

Conformational Analysis: The Dominant Factor

The most significant contributor to the relative stability of diastereomers is their conformational preference. The molecule will adopt a three-dimensional shape that minimizes unfavorable steric and electronic interactions.

• Steric Hindrance: Unfavorable interactions occur when bulky groups are forced into close proximity. In chiral propargyl acetonide derivatives, significant steric strain can arise from interactions between the propargyl group, the methyl groups of the acetonide, and other substituents on the chiral frame. The molecule will preferentially adopt a conformation that maximizes the distance between these groups.

• Torsional Strain: This arises from the eclipsing of bonds on adjacent atoms. The molecule will rotate around its single bonds to achieve a more stable, staggered conformation.

• Gauche Interactions: In acyclic systems, the spatial relationship between substituents on adjacent carbons is critical. Gauche interactions (60° dihedral angle) are generally less stable than anti-periplanar arrangements (180° dihedral angle). The relative stability of diastereomers often hinges on which isomer can better minimize these unfavorable gauche interactions.

Electronic and Solvent Effects

While less dominant than sterics, electronic factors and the surrounding solvent environment play a crucial role.

• Intramolecular Interactions: The potential for hydrogen bonding or dipole-dipole interactions can stabilize specific conformations. For example, the alkyne of the propargyl group can, in some geometries, interact with nearby oxygen atoms of the acetonide or other functional groups.

• Solvent Stabilization: The polarity of the solvent can influence which conformation is favored.[10] Polar solvents may preferentially stabilize conformers with larger dipole moments, potentially shifting the thermodynamic equilibrium compared to the gas phase or a non-polar solvent.[10]

Methodologies for Assessing Thermodynamic Stability

A multi-pronged approach combining computational modeling and experimental validation is essential for a robust assessment of thermodynamic stability.

Computational Chemistry: A Predictive Approach

Quantum mechanical (QM) calculations are powerful tools for predicting the relative Gibbs free energies of diastereomers before they are even synthesized.[11] This predictive power allows for the early-stage rational design of synthetic routes that favor the desired, more stable isomer.[11]

A typical workflow involves a multi-step process to ensure that the global energy minimum for each diastereomer is located.[12]

Figure 1: A generalized workflow for the computational prediction of diastereomer stability.

• Structure Generation: Build 3D models of the diastereomers of interest using molecular modeling software.

• Conformational Search: Perform a systematic or stochastic conformational search using a computationally inexpensive method, such as a molecular mechanics force field (e.g., MMFF). This step broadly explores the potential energy surface to identify a set of low-energy conformers for each diastereomer.

• Quantum Mechanical Optimization: Take the lowest energy conformers (e.g., all within 10 kcal/mol of the minimum) from the previous step and perform full geometry optimization using a more accurate quantum mechanical method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*).[11]

• Frequency Analysis: For each optimized structure, perform a frequency calculation at the same level of theory. This serves two purposes: it confirms that the structure is a true energy minimum (no imaginary frequencies) and it provides the necessary thermal corrections to calculate the Gibbs free energy (G).

• Energy Comparison: Compare the calculated Gibbs free energies of the most stable conformer for each diastereomer. The diastereomer with the lower G is predicted to be the more thermodynamically stable.

The results of such a study are best summarized in a table.

Diastereomer	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (G) (kcal/mol)	Predicted Population at 298 K (%)
(R,S)-Isomer	1.2	1.0	15%
(R,R)-Isomer	0.0	0.0	85%
Table 1: Example of computational results for a pair of diastereomers, indicating that the (R,R)-isomer is the thermodynamically favored product.

Experimental Verification: Grounding Predictions in Reality

While computational methods are highly insightful, experimental validation is the ultimate arbiter of thermodynamic stability. The two primary methods are equilibration studies and structural analysis via NMR.

Figure 2: A workflow for determining relative thermodynamic stability through experimental equilibration.

This protocol aims to establish a thermodynamic equilibrium between two diastereomers and measure their resulting ratio.

Causality Behind Choices: The choice of equilibration conditions is critical. An appropriate catalyst (acid or base) or energy source (heat) must be selected to enable interconversion between the diastereomers at a reasonable rate without causing degradation. The acetonide group is generally stable to basic conditions but labile to acid, making base-catalyzed equilibration a potentially safer choice if an appropriate proton can be abstracted to induce epimerization.[8][13]

• Sample Preparation: Dissolve a known quantity of either a pure diastereomer or a mixture of diastereomers in a suitable, inert solvent.

• Initiate Equilibration: Add a catalytic amount of a reagent capable of inducing epimerization at the relevant stereocenter(s). This could be a non-nucleophilic base (e.g., DBU) or a Lewis acid, depending on the molecular structure. Alternatively, thermal equilibration can be attempted by heating the solution.

• Monitoring: At regular intervals, withdraw an aliquot from the reaction mixture, quench the catalyst (e.g., by neutralizing with acid/base), and analyze the diastereomeric ratio using a calibrated analytical technique such as chiral HPLC or ¹H NMR spectroscopy.

• Determine Equilibrium: Continue monitoring until the diastereomeric ratio remains constant over several time points, indicating that thermodynamic equilibrium has been reached.

• Calculation:

  • Calculate the equilibrium constant, Keq = [Diastereomer B] / [Diastereomer A].

  • Calculate the difference in Gibbs free energy using the equation: ΔG = -RTln(Keq) , where R is the gas constant and T is the temperature in Kelvin.

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly through-space techniques like the Nuclear Overhauser Effect (NOE), can provide direct evidence of the predominant conformation of a molecule in solution.[12] By identifying which protons are close to each other in space, one can build a 3D model of the most stable conformation. This experimental structure can then be compared to the lowest energy conformer predicted by computational methods, providing a powerful validation of the theoretical model.

Conclusion and Outlook

The thermodynamic stability of chiral propargyl acetonide derivatives is a complex interplay of steric, electronic, and environmental factors, with conformational preferences typically playing the lead role. A thorough evaluation of stability is a cornerstone of modern drug development, ensuring the synthesis of stereochemically pure, stable, and effective therapeutic agents. The synergistic use of predictive computational modeling and rigorous experimental verification, as outlined in this guide, provides a robust framework for scientists and researchers. By understanding and controlling the thermodynamic landscape of these valuable molecules, we can accelerate the development of next-generation pharmaceuticals with enhanced safety and efficacy profiles.

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In-Depth Technical Guide: Applications and Workflows of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (CAS: 141352-76-3)

Executive Summary & Structural Logic

As a Senior Application Scientist, I frequently encounter the challenge of building complex, stereodefined architectures without compromising overall synthetic efficiency. (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane —the acetonide-protected form of (2S)-pent-4-yne-1,2-diol—is a premier chiral building block that solves this exact problem.

The structural logic of this molecule relies on orthogonal reactivity :

• The Terminal Alkyne: Serves as a versatile chemical handle for C-C bond formation (Sonogashira cross-coupling, direct alkylation) and heteroatom ligation (Copper-Catalyzed Alkyne-Azide Cycloaddition, CuAAC).

• The Acetonide-Protected (S)-Diol: The 2,2-dimethyl-1,3-dioxolane ring provides exceptional steric shielding of the vicinal diol. This prevents unwanted side reactions during strongly basic alkyne deprotonation (e.g., using n -BuLi) or transition-metal catalysis. Once the alkyne is elaborated, the acetonide can be cleanly cleaved under mildly acidic conditions to reveal the diol for further functionalization (e.g., sulfation, glycosylation, or oxidative cleavage).

This guide synthesizes field-proven methodologies, explaining the causality behind experimental choices to ensure your protocols are robust, scalable, and self-validating.

Synthetic Origin & Chiral Pool Integration

To understand the behavior of this building block, one must understand its origin. The scaffold is typically derived from the regioselective ring-opening of an (S)-glycidol derivative using a lithium acetylide equivalent. The acetylide attacks the less hindered terminal carbon of the epoxide, generating the (2S)-pent-4-yne-1,2-diol backbone with complete retention of stereochemistry. Subsequent protection with 2,2-dimethoxypropane and catalytic p -toluenesulfonic acid ( p TsOH) yields the target dioxolane.

Caption: Synthetic Workflow from Chiral Pool to Complex AHBA Scaffolds.

Key Application 1: Click Chemistry & Functional Materials

The terminal alkyne of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is highly reactive in CuAAC click chemistry. This has been heavily leveraged in the synthesis of Glycosaminoglycan (GAG) mimetics and amphiphilic fluorescent sensors .

For instance, researchers have utilized this scaffold to synthesize excimer-to-monomer switching pyrene derivatives capable of sensing metal ions and nitro explosives 1. Similarly, clicking the alkyne onto azide-functionalized peptide backbones, followed by acetonide deprotection and sulfation, yields pent-4-yne-1,2-diyl bis(sulfate) moieties that perfectly mimic natural GAG sulfation patterns without the instability of natural saccharides 2.

Standardized Protocol: CuAAC & Subsequent Sulfation

This protocol is designed as a self-validating system. Color changes and solubility shifts serve as internal checkpoints.

Step 1: Catalytic Complex Pre-formation

• Procedure: In a degassed vial, dissolve CuSO4​⋅5H2​O (0.1 equiv) and TBTA ligand (0.3 equiv) in a 1:1 mixture of t -BuOH/ H2​O . Stir for 10 minutes.

• Causality: Pre-mixing the copper salt with TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) before adding the reducing agent ensures the Cu(I) species is immediately ligated upon formation. This prevents the disproportionation of Cu(I) and drastically reduces oxidative alkyne homocoupling (Glaser coupling).

Step 2: Cycloaddition

• Procedure: Add the azide-functionalized scaffold (1.0 equiv) and (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.3 equiv). Finally, add freshly prepared sodium ascorbate (0.2 equiv). Stir at room temperature for 12 hours.

• Causality: Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst. The slight excess of the alkyne drives the reaction to completion, which is critical when working with macromolecular azides.

Step 3: Workup and Copper Sequestration

• Procedure: Quench the reaction with saturated aqueous EDTA or 10% NH4​OH . Extract with EtOAc.

• Causality: Triazoles are excellent metal chelators. Failing to use a strong competing chelator like EDTA during workup will result in copper-contaminated products, which can quench fluorescence in sensor applications or cause toxicity in biological assays.

Caption: CuAAC Click Chemistry Pathway for Functional Sensors and GAG Mimetics.

Key Application 2: Total Synthesis & Bioactive Scaffolds

In natural product synthesis, the (4S)-dioxolane scaffold is frequently utilized to construct (2S,3R)- α -hydroxy- β -amino acids (AHBAs), which are core components of complex therapeutics like Valinoctin A 3. The alkyne is typically subjected to multi-component A3 -coupling (Aldehyde-Alkyne-Amine) or Sonogashira coupling to extend the carbon framework, followed by stereoselective reduction and acetonide cleavage.

Standardized Protocol: Acetonide Deprotection & Diol Elaboration

Step 1: Acidic Cleavage of the Acetonide

• Procedure: Dissolve the elaborated dioxolane intermediate in THF/MeOH (1:1). Add 2M HCl dropwise until the pH reaches ~2. Stir at room temperature for 12 hours. Neutralize with solid K2​CO3​ before concentration 1.

• Causality: The thermodynamic driving force here is the liberation of acetone. Using a mixed organic/aqueous solvent system ensures solubility of the lipophilic alkyne intermediate while providing the necessary protic environment for ketal hydrolysis. Neutralization with solid K2​CO3​ prior to solvent removal prevents acid-catalyzed degradation or polymerization of the newly formed diol during concentration.

Step 2: Regioselective Sulfation (For GAG Mimetics)

• Procedure: To a solution of the deprotected pent-4-yne-1,2-diol derivative in anhydrous DMF, add SO3​⋅TMA (Sulfur trioxide trimethylamine complex, 6.0 equiv). Stir at 50 °C overnight under argon 2.

• Causality: SO3​⋅TMA is specifically chosen over the more aggressive SO3​⋅pyridine complex. It provides a milder sulfation environment, achieving quantitative conversion of the vicinal diol into the bis(sulfate) without inducing dehydration or elimination side reactions across the nearby alkyne/alkene systems.

Quantitative Data Summary

The following table summarizes the reaction efficiencies and application targets for (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane across various literature protocols.

Application / Target	Reaction Type	Key Reagents	Yield / Outcome	Reference
Amphiphilic Pyrene Sensors	A3 -Coupling / Deprotection	CuBr, Didecylamine, 2M HCl	70% (Coupling), 87% (Deprotection)	1
(2S,3R)-AHBAs	Sonogashira / Deprotection	Pd(PPh3​)2​Cl2​ , CuI, 2M HCl	80-90% (Deprotection step)	3
GAG Mimetics	CuAAC Click / Sulfation	CuSO4​ , TBTA, SO3​⋅TMA	99% (Quantitative Sulfation)	2
Polythiophene Pendants	Alkyne Cross-Coupling	Pd-catalyst, Diol deprotection	>50% overall	4

References

• PubMed Central (PMC)
• Stereoselective Synthesis of (2S,3R)-α-Hydroxy-β-Amino Acids (AHBAs)
• The Royal Society of Chemistry (RSC)
• A versatile route to polythiophenes with functional pendant groups using alkyne chemistry Beilstein Journals URL

Sources

• 1. Selective Sensing of Metal Ions and Nitro Explosives by Efficient Switching of Excimer-to-Monomer Emission of an Amphiphilic Pyrene Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. beilstein-journals.org [beilstein-journals.org]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Executive Summary

In modern asymmetric synthesis and drug development, chiral building blocks are the foundation of stereocontrolled pharmacophore design. (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (CAS: 141352-76-3) is a highly versatile, enantiopure intermediate. Structurally, it features a terminal alkyne—primed for cross-coupling or "click" chemistry—and a 1,3-dioxolane ring that serves as a robust acetonide protecting group for a chiral 1,2-diol. This guide provides an in-depth analysis of its physicochemical properties, thermodynamic behavior, and field-proven handling protocols required to maintain its structural integrity during synthesis.

Core Physicochemical Properties

Accurate physicochemical data is critical for reaction stoichiometry, purification, and storage. The quantitative properties of this chiral acetonide are summarized below.

Property	Value	Method / Condition
Molecular Formula	C₈H₁₂O₂	Standard
Molecular Weight	1	Calculated[1]
CAS Registry Number	141352-76-3	Registry[1]
Theoretical Boiling Point	~150–160 °C	Extrapolated (760 mmHg)
Practical Boiling Point	60–65 °C	Vacuum Distillation (10–15 mmHg)
Appearance	Colorless to pale yellow liquid	Ambient Temperature

Thermodynamic Behavior & Boiling Point Dynamics

The boiling point of an organic molecule is strictly governed by its molecular weight, structural rigidity, and intermolecular forces[2]. Because (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane lacks free hydroxyl groups—having been masked by the isopropylidene (acetonide) protecting group—it cannot form strong intermolecular hydrogen bonds. This thermodynamic reality significantly lowers its boiling point relative to its parent 3[3].

While the theoretical boiling point at standard atmospheric pressure (760 mmHg) is extrapolated to be 150–160 °C, exposing terminal alkynes to such high thermal stress is synthetically dangerous. Elevated temperatures can induce Glaser-type homocoupling or radical-mediated polymerization. Consequently, rigorous laboratory protocols dictate that this compound must be purified via vacuum distillation, artificially depressing the boiling point to a safe 60–65 °C under reduced pressure.

Experimental Workflows

Protocol: Vacuum Distillation and Thermal Stabilization

Causality & Rationale: Terminal alkynes are prone to radical-induced polymerization when exposed to high heat, and the 1,3-dioxolane ring is highly sensitive to trace acids. Vacuum distillation lowers the thermal threshold, enabling purification without molecular degradation.

• Step 1: Apparatus Setup. Assemble a short-path distillation apparatus. Grease all joints with high-vacuum silicone to ensure a stable, leak-free pressure of 10–15 mmHg.

• Step 2: Inhibitor Addition. Introduce 10–50 ppm of a radical inhibitor (e.g., Butylated hydroxytoluene, BHT) to the crude mixture. Self-Validating Mechanism: BHT proactively quenches any thermally generated radicals, preventing runaway alkyne polymerization during heating.

• Step 3: Controlled Heating. Submerge the distillation flask in an oil bath. Slowly ramp the temperature, ensuring the bath does not exceed 90 °C to protect the acetonide linkage.

• Step 4: Fraction Collection. Discard the initial fore-run (which contains volatile solvents like THF). Collect the main pure fraction boiling at 60–65 °C.

• Step 5: Storage. Backfill the receiving flask with Argon. Store the purified liquid at -20 °C over 4Å molecular sieves. Self-Validating Mechanism: The sieves scavenge ambient moisture, preventing the acid-catalyzed hydrolysis of the dioxolane ring over time.

Protocol: CuAAC "Click" Coupling for Pharmacophore Integration

Causality & Rationale: The terminal alkyne is an ideal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Maintaining the copper catalyst strictly in the +1 oxidation state is critical to prevent the oxidative dimerization of the alkyne.

• Step 1: Reagent Preparation. Dissolve the purified (4S)-dioxolane alkyne (1.0 eq) and the target azide (1.0 eq) in a degassed solvent system of tert-butanol and water (1:1 v/v).

• Step 2: Catalyst Generation. Add sodium ascorbate (0.2 eq) followed by CuSO₄·5H₂O (0.05 eq). Self-Validating Mechanism: The ascorbate acts as an in situ reducing agent. It ensures a continuous supply of active Cu(I) while immediately reducing any inactive Cu(II), thereby suppressing unwanted side reactions.

• Step 3: Reaction Monitoring. Stir at ambient temperature for 12–24 hours. Monitor the disappearance of the alkyne via LC-MS.

• Step 4: Workup & Isolation. Quench the reaction with saturated aqueous NH₄Cl to complex and strip away the copper salts. Extract the triazole product with ethyl acetate, dry over Na₂SO₄, and concentrate under reduced pressure.

Workflow Visualization

Synthetic pipeline utilizing the chiral alkyne-acetonide building block in drug discovery.

References

• Title: (S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane Product Data (CAS 141352-76-3)
• Title: Dean's Handbook of Organic Chemistry (Boiling Point Elevation and Solvent Properties)
• Title: (R)

Sources

• 1. 141352-76-3|(S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane|BLD Pharm [bldpharm.com]
• 2. chem.teset.sumdu.edu.ua [chem.teset.sumdu.edu.ua]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Introduction & Substrate Profile

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier bioorthogonal "click" reaction, renowned for its exceptional rate, regioselectivity, and functional group tolerance[1]. The substrate (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a highly specialized chiral building block. It features a terminal propargyl group—the cornerstone of click reactivity—tethered to an acetonide-protected syn-1,2-diol[1].

In drug development and materials science, this substrate is utilized to graft a masked chiral diol onto azide-functionalized scaffolds. Following the CuAAC reaction, the robust 1,4-disubstituted 1,2,3-triazole linkage provides metabolic stability. Subsequently, the acetonide protecting group can be cleaved under mild acidic conditions (e.g., TFA/H₂O) to reveal a highly polar, chiral diol. This strategy is widely employed to enhance the aqueous solubility of hydrophobic pharmacophores, synthesize carbohydrate mimetics, and develop nucleoside analogs.

Mechanistic Causality & Experimental Design

Successful CuAAC, especially with complex chiral substrates or sensitive biomolecules, requires precise control over the catalytic cycle. Every reagent serves a specific mechanistic purpose:

• Copper Source & In Situ Reduction: While direct Cu(I) salts (like CuI) can be used, Cu(I) is thermodynamically unstable and prone to rapid disproportionation or oxidation[2]. The standard, highly reliable approach utilizes Cu(II) sulfate (CuSO₄) reduced in situ by sodium ascorbate. This ensures a steady, low concentration of active Cu(I), driving the catalytic cycle while minimizing side reactions[2].

• Ligand Selection (TBTA vs. THPTA): The choice of accelerating ligand is dictated by the solvent system and the fragility of the azide partner.

  • TBTA (Tris(benzyltriazolylmethyl)amine) is the gold standard for small-molecule synthesis in organic or mixed aqueous/organic solvents. It stabilizes Cu(I) but lacks water solubility[2].

  • THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is highly water-soluble and essential for bioconjugation[3]. THPTA completely blocks the bioavailability of Cu(I), ameliorating toxicity. Crucially, it acts as a sacrificial reductant, intercepting reactive oxygen species (ROS) generated by the O₂/Cu/ascorbate system, thereby protecting sensitive biomolecules from oxidative damage[4].

• ROS Scavenging: In protein bioconjugation, aminoguanidine is added to the reaction mixture. It specifically scavenges dehydroascorbate—a reactive byproduct of ascorbate oxidation—preventing it from covalently modifying arginine residues on the target protein[4].

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric ratios and conditions for both small-molecule organic synthesis and aqueous bioconjugation workflows.

Parameter	Small-Molecule Synthesis	Aqueous Bioconjugation
Solvent System	t-BuOH/H₂O (1:1) or DMF	DPBS or PBS (pH 7.4)
Cu(II) Source	CuSO₄·5H₂O (1–5 mol%)	CuSO₄·5H₂O (0.1–1.0 mM final)
Ligand	TBTA (1.1 eq relative to Cu)	THPTA (5 eq relative to Cu)
Reductant	Sodium Ascorbate (10–20 mol%)	Sodium Ascorbate (2.5–5.0 mM final)
ROS Scavenger	Not typically required	Aminoguanidine (1–5 mM final)
Reaction Time	1–4 hours	1–2 hours
Temperature	Room Temperature to 40°C	4°C to Room Temperature

Experimental Protocols

Protocol A: Small-Scale Organic Synthesis (Using TBTA)

This protocol is designed for coupling (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane with a small-molecule azide.

• Substrate Preparation: In a round-bottom flask, dissolve the azide (1.0 eq) and (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.05 eq) in a 1:1 mixture of t-BuOH and water.

• Catalyst Complexation (Self-Validating Step): In a separate vial, mix CuSO₄·5H₂O (5 mol%) and TBTA (5.5 mol%) in a small volume of DMF or DMSO. Observation: The solution will turn a brilliant blue, physically validating the successful chelation of Cu(II) by the TBTA ligand[3]. Add this complex to the main reaction flask.

• Initiation: Prepare a fresh aqueous solution of Sodium Ascorbate (20 mol%). Add this dropwise to the reaction mixture. Observation: The brilliant blue color will fade to pale yellow or colorless, confirming the reduction of Cu(II) to the catalytically active Cu(I) species[5].

• Incubation & Workup: Stir vigorously at room temperature for 2–4 hours. Monitor completion via TLC or LC-MS. Extract the product using Ethyl Acetate, wash with brine to remove copper salts, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Aqueous Bioconjugation (Using THPTA)

This protocol is designed for labeling an azide-functionalized protein or biomolecule.

• Pre-chelation (Critical Sequence): In a microcentrifuge tube, mix CuSO₄ (20 mM stock) and THPTA (50 mM stock) in a 1:5 molar ratio[5]. Let it stand for 5 minutes. Causality: Pre-complexation is mandatory; unchelated copper will rapidly degrade biomolecules[4].

• Reaction Assembly: To the azide-modified protein solution in DPBS, add (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (10–50 eq, depending on protein concentration). Add Aminoguanidine (final concentration 1–5 mM) to protect arginine residues[4].

• Catalyst Addition: Add the pre-mixed Cu(I)/THPTA complex to the protein mixture.

• Initiation: Add freshly prepared Sodium Ascorbate (final concentration 2.5–5.0 mM). Causality: Adding ascorbate last is critical to prevent the generation of uncontrolled ROS before the catalyst is fully assembled[5].

• Incubation & Purification: Incubate at room temperature for 1 hour. Purify the resulting chiral triazole-protein conjugate using size-exclusion chromatography (e.g., a desalting column) to remove excess small molecules and copper[5].

Workflow & Logical Relationship Diagram

Figure 1: Reagent causality and workflow for CuAAC with chiral propargyl dioxolane.

References

• Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). BenchChem.5

• Protocol for Azide-Alkyne Click Chemistry. BroadPharm. 2

• Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand. Glen Research. 3

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. NIH PMC. 4

• THETA as an Efficient Cu-Binding Ligand for Manual and Automated “Click” Synthesis. ACS Publications. 6

• The Propargyl Group: A Cornerstone of Click Chemistry for Advanced Research and Drug Development. BenchChem.1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. glenresearch.com [glenresearch.com]
• 4. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective Acetonide Deprotection of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Rationale

The compound (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a highly versatile chiral building block utilized extensively in the synthesis of complex natural products, active pharmaceutical ingredients (APIs), and functionalized lipids. Structurally, it effectively masks a chiral (2S)-1,2-diol while presenting a terminal alkyne—a critical handle for subsequent C-C bond-forming events such as Sonogashira cross-couplings or CuAAC "click" chemistry[1].

Following the elaboration of the alkyne, or as a prerequisite for downstream functionalization, the acetonide (isopropylidene acetal) protecting group must be removed to reveal the free diol, yielding (2S)-pent-4-yne-1,2-diol.

The Causality of Chemoselective Cleavage

Acetonide cleavage is a classic acid-catalyzed equilibrium process that proceeds via an oxocarbenium ion intermediate[2]. To drive the reaction forward, an excess of water (hydrolysis) or an alcohol like methanol (transacetalization) is required.

The principal synthetic challenge lies in the presence of the terminal alkyne. While alkynes are generally stable to mild acids, prolonged exposure to strong aqueous acids (e.g., refluxing H₂SO₄) or the accidental introduction of trace transition metals can catalyze Markovnikov hydration, irreversibly converting the alkyne into a methyl ketone. Therefore, mild, chemoselective conditions are mandatory. By utilizing transacetalization in methanol or heterogeneous acidic resins, we bypass the need for harsh aqueous conditions, preserving the integrity of the alkyne while efficiently unmasking the diol.

Acid-catalyzed acetonide deprotection mechanism via an oxocarbenium intermediate.

Quantitative Comparison of Methodologies

To provide a comprehensive toolkit for process chemists, three distinct methodologies have been validated for this transformation. The optimal choice depends on the scale of the reaction and the sensitivity of any other functional groups present on the elaborated molecule.

Protocol	Reagents	Solvent	Temp (°C)	Time	Typical Yield	Key Advantage
A	Dowex 50WX8 (H⁺ form)	Methanol	25	4–12 h	90–95%	Heterogeneous; no neutralization required[3].
B	p-TsOH (0.1 equiv)	Methanol	25	2–4 h	85–92%	Fast kinetics; highly scalable and inexpensive[4].
C	10% HCl (aq)	Ethanol	25	3 h	80–85%	Robust for crude mixtures; highly cost-effective[1].

Field-Proven Experimental Protocols

Protocol A: Heterogeneous Cleavage via Dowex 50WX8 Resin

Causality & Rationale: This method utilizes a strongly acidic cation-exchange resin to provide a high local concentration of protons. The primary advantage is the completely neutral workup achieved via simple filtration, as demonstrated in 3[3]. Avoiding an aqueous basic quench prevents potential base-catalyzed side reactions and eliminates emulsion formation during extraction.

Step-by-Step Methodology:

• Resin Preparation: Pre-wash Dowex 50WX8 (100-200 mesh, H⁺ form, 0.5 g per mmol of substrate) with methanol (3 × 10 mL) to remove colored impurities and ensure reproducible kinetics.

• Reaction Setup: Dissolve (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.0 equiv) in anhydrous methanol (0.1 M concentration).

• Incubation: Add the pre-washed Dowex resin to the solution. Stir the suspension gently at 25 °C.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material will elute near the solvent front, while the resulting diol will remain near the baseline.

• Workup: Once complete (typically 4–12 h), filter the mixture through a pad of Celite to remove the resin. Wash the resin cake thoroughly with methanol (2 × 10 mL).

• Concentration: Concentrate the filtrate in vacuo at a low bath temperature (< 30 °C) to afford the crude diol.

Protocol B: Homogeneous Transacetalization via p-TsOH

Causality & Rationale: This approach relies on homogeneous transacetalization. The excess methanol acts as both solvent and reactant, shifting the equilibrium toward the diol and volatile 2,2-dimethoxypropane, a method frequently utilized in 4[4].

Step-by-Step Methodology:

• Reaction Setup: Dissolve the acetonide substrate (1.0 equiv) in anhydrous methanol (0.2 M).

• Acid Addition: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 equiv) in one portion.

• Incubation: Stir the homogeneous solution at 25 °C for 2–4 hours.

• Critical Quench: Add solid NaHCO₃ (0.5 equiv) or Triethylamine (0.2 equiv) to neutralize the acid. Do not skip this step.

• Concentration & Purification: Evaporate the solvent in vacuo. Purify the residue via flash column chromatography (Silica gel, gradient elution from 10% to 50% EtOAc in Hexanes) to isolate the pure diol.

Standard operational workflow for the chemoselective deprotection of acetonides.

Self-Validating Analytical Monitoring & Troubleshooting

To ensure a self-validating system, researchers must integrate the following analytical checks and field-proven insights:

• TLC Validation: The acetonide substrate is highly non-polar. Upon deprotection, the resulting (2S)-pent-4-yne-1,2-diol is highly polar. A successful reaction will show a complete disappearance of the high-Rf spot and the appearance of a low-Rf spot. Both spots will stain positively with Potassium Permanganate (KMnO₄) due to the presence of the terminal alkyne.

• NMR Confirmation: In the ¹H NMR spectrum, the complete disappearance of the two distinct singlet methyl peaks (typically around δ 1.35 and 1.40 ppm) corresponding to the isopropylidene group confirms full deprotection.

• Critical Insight - Volatility: The resulting product, pent-4-yne-1,2-diol, has a low molecular weight (100.12 g/mol ). Extreme care must be taken during solvent evaporation. Applying high vacuum (e.g., < 10 mbar) for extended periods will result in significant product loss through sublimation/evaporation.

• Critical Insight - Acid Concentration: When using homogeneous acids (Protocol B or C), concentrating the reaction mixture without prior neutralization increases the effective molarity of the acid. This can trigger polymerization of the alkyne or intermolecular etherification of the diol. Always neutralize before rotavap concentration.

References

• Aminodiols, aminotetraols and 1,2,3-triazoles based on allo-gibberic acid: stereoselective syntheses and antiproliferative activities.RSC Advances.
• Synthesis of original polycycles containing five-, six- and seven-membered rings through cyclocarbopalladations/C–H activation cascade reactions.Comptes Rendus de l'Académie des Sciences.
• Synthesis of the ABC framework of tamulamides A and B.MIT Open Access Articles.
• Acetonides - Organic Chemistry Portal.Organic Chemistry Portal.

Sources

• 1. Aminodiols, aminotetraols and 1,2,3-triazoles based on allo -gibberic acid: stereoselective syntheses and antiproliferative activities - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07334G [pubs.rsc.org]
• 2. Acetonides [organic-chemistry.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Synthesis of original polycycles containing five-, six- and seven-membered rings through cyclocarbopalladations/C–H activation cascade reactions [comptes-rendus.academie-sciences.fr]

Application Note: (4S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane as a Versatile Chiral Building Block in Advanced Synthesis

Executive Summary

In modern asymmetric synthesis and drug discovery, the demand for bifunctional chiral synthons is paramount. (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (CAS: 141352-76-3) is a highly versatile chiral building block that elegantly combines a terminal alkyne with an acetonide-protected (S)-1,2-diol. This molecule provides a platform for orthogonal reactivity: researchers can execute complex carbon-carbon (C-C) or carbon-heteroatom bond formations at the alkyne terminus without compromising the stereochemical integrity of the protected diol. It is widely applied in the synthesis of complex polyketides, inflammation-resolving lipids (e.g., resolvins)[1], chiral spiroketals[2], and functionalized triazole polymers[3].

Structural Rationale & Mechanistic Causality

To effectively utilize this building block, one must understand the causality behind its structural design:

• The Alkyne Terminus (Reactivity): The terminal propargyl group (-CH₂-C≡CH) is sterically unhindered and primed for transition-metal-catalyzed reactions such as Sonogashira cross-couplings and Copper-Catalyzed Azide-Alkyne Cycloadditions (CuAAC)[3]. The methylene spacer isolates the alkyne's electronic effects from the dioxolane ring, preventing unwanted elimination reactions during basic cross-coupling conditions.

• The Acetonide-Protected Diol (Stereocontrol): The 2,2-dimethyl-1,3-dioxolane ring acts as a robust protecting group under basic, nucleophilic, and oxidative conditions. Mechanistic Density Functional Theory (DFT) studies on metal-catalyzed spiroketalizations reveal that the acetonide acts as a critical regioselective regulator; it masks competing nucleophilic hydroxyl groups, ensuring that cyclizations or cross-couplings proceed in a stepwise, controlled manner[2].

• Orthogonal Deprotection (Versatility): The acetonide can be selectively cleaved under mild acidic conditions to reveal the (S)-1,2-diol. This diol can serve as a hydrogen-bonding pharmacophore or undergo oxidative cleavage (via NaIO₄) to yield a highly reactive chiral aldehyde.

Divergent synthetic pathways exploiting the orthogonal reactivity of the alkyne and acetonide.

Key Experimental Protocols & Workflows

Workflow A: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Causality: CuAAC is highly chemoselective. The acetonide is completely stable to the aqueous/organic conditions of the click reaction. This methodology is utilized to create chiral 1,4-disubstituted 1,2,3-triazole probes and polymers[3]. The use of sodium ascorbate ensures the in situ reduction of Cu(II) to the active Cu(I) catalyst, preventing alkyne homocoupling (Glaser coupling).

Step-by-Step Protocol:

• Preparation: Dissolve (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.0 eq) and the target organic azide (1.0 eq) in a 1:1 mixture of tert-butanol and H₂O (0.2 M concentration).

• Catalyst Generation: Add sodium ascorbate (0.2 eq, freshly prepared aqueous solution) followed by CuSO₄·5H₂O (0.1 eq). The solution will briefly turn brown before becoming pale yellow/green, indicating Cu(I) formation.

• Cycloaddition: Stir vigorously at room temperature for 12–24 hours.

• Workup: Dilute with H₂O and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validating QC: Analyze the crude product via ¹H NMR. The disappearance of the terminal alkyne proton (~1.9 ppm) and the appearance of the diagnostic triazole proton (~7.5–8.0 ppm) confirms successful cycloaddition.

Step-by-step workflow for CuAAC click chemistry followed by acetonide deprotection.

Workflow B: Sonogashira Cross-Coupling for Extended Conjugated Systems

Causality: This protocol is critical for building the carbon framework of complex lipids, such as the total synthesis of Resolvin D2[1]. The Pd(0)/Cu(I) co-catalytic system effectively couples the terminal alkyne with vinyl or aryl halides. The robust nature of the acetonide tolerates the amine base (e.g., Triethylamine or Piperidine) required to deprotonate the alkyne.

Step-by-Step Protocol:

• Degassing: In an oven-dried Schlenk flask, dissolve the aryl/vinyl halide (1.0 eq) and the chiral dioxolane (1.2 eq) in a 2:1 mixture of anhydrous THF and Triethylamine (Et₃N). Sparge the solution with Argon for 15 minutes.

• Catalyst Addition: Under a positive flow of Argon, add Pd(PPh₃)₂Cl₂ (5 mol%) and CuI (10 mol%).

• Coupling: Stir the reaction mixture at room temperature (or heat to 50 °C for less reactive bromides) for 4–8 hours. The precipitation of triethylammonium halide salts indicates reaction progression.

• Workup: Filter the mixture through a short pad of Celite to remove metal residues and salts. Concentrate the filtrate and purify via silica gel flash chromatography.

• Self-Validating QC: Monitor via LC-MS. In IR spectroscopy, the terminal alkyne C≡C stretch (~2100 cm⁻¹) will shift significantly upon internal conjugation, confirming the C-C bond formation.

Workflow C: Mild Acetonide Deprotection

Causality: To unmask the chiral (S)-1,2-diol for subsequent functionalization or biological evaluation, the acetonide must be cleaved. Using a controlled mixture of Trifluoroacetic acid (TFA) and water provides a clean deprotection without inducing racemization at the chiral center or unwanted hydration of the alkyne[2].

Step-by-Step Protocol:

• Hydrolysis: Dissolve the functionalized acetonide in a 4:1 mixture of THF and 1M aqueous HCl (alternatively, 80% aqueous TFA can be used for sterically hindered substrates).

• Incubation: Stir at room temperature for 2–4 hours. Monitor the disappearance of the starting material via TLC.

• Quenching: Cool the reaction to 0 °C and carefully quench by adding saturated aqueous NaHCO₃ dropwise until gas evolution ceases and the pH is neutral.

• Isolation: Extract the aqueous layer with EtOAc (3x). Dry the combined organics over Na₂SO₄ and concentrate to yield the free chiral diol.

• Self-Validating QC: In the ¹H NMR spectrum, the complete loss of the two sharp singlet peaks (~1.3 ppm and ~1.4 ppm) corresponding to the acetonide methyl groups confirms successful deprotection.

Quantitative Data Summary

The following table summarizes the expected performance metrics of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane across various standard transformations, demonstrating its reliability as a chiral pool derivative.

Transformation	Reagents & Catalysts	Typical Yield (%)	ee Retention (%)	Key Application / Outcome
CuAAC (Click)	CuSO₄, Na-Ascorbate, t-BuOH/H₂O	85 – 98%	>99%	Synthesis of chiral triazole polymers and biological probes[3].
Sonogashira Coupling	Pd(PPh₃)₂Cl₂, CuI, Et₃N, THF	75 – 90%	>99%	Construction of conjugated enynes for complex lipids (e.g., Resolvins)[1].
Acetonide Deprotection	80% aq. TFA or 1M HCl / THF	90 – 95%	>99%	Unmasking of the (S)-1,2-diol pharmacophore[2].
Oxidative Cleavage	NaIO₄, THF/H₂O (Post-deprotection)	80 – 88%	>98%	Generation of chiral propargyl aldehydes for Wittig olefination.

References

• Title: Mechanistic Study on Gold(I)-Catalyzed Unsaturated Spiroketalization Reaction (Letters in Organic Chemistry)
• Title: Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents Source: MDPI Polymers URL
• Source: d-nb.

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Advanced Sonogashira Cross-Coupling Protocols for (4S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Here is a comprehensive Application Note and Protocol designed for researchers and drug development professionals.

Target Audience: Synthetic Chemists, Process Researchers, and Medicinal Chemistry Professionals Application Focus: Chiral Aliphatic Alkyne Building Blocks, Acetonide Preservation, and C(sp²)–C(sp) Bond Formation

Scientific Rationale & Substrate Analysis

The molecule (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a highly versatile chiral pool derivative. It serves as a masked chiral 1,2-diol tethered to a reactive terminal aliphatic alkyne. Integrating this building block into complex molecular architectures—such as targeted pharmaceuticals or natural products—requires highly chemoselective C–C bond formation[1].

• Chemoselectivity (Acetonide Preservation): The Sonogashira reaction operates under inherently basic/neutral conditions (utilizing amine bases)[2][3]. This orthogonal environment perfectly preserves the acid-labile acetonide protecting group, which would readily hydrolyze under acidic cross-coupling conditions or standard acidic workups.

• Stereochemical Integrity: The (4S) stereocenter is insulated from the alkyne by a methylene spacer. Because the basic conditions (e.g., Triethylamine) are not strong enough to deprotonate unactivated C–H bonds, there is zero risk of epimerization or racemization during the catalytic cycle[2].

Mechanistic Causality & Catalytic Cycle

The transformation relies on the precise intersection of a palladium and a copper catalytic cycle[4].

• Palladium Cycle: The active Pd(0) species undergoes oxidative addition into the aryl/vinyl halide bond. Aryl iodides undergo this step rapidly at room temperature, whereas aryl bromides typically require elevated temperatures (50–80 °C)[4].

• Copper Cycle: Aliphatic alkynes are less acidic and less reactive than their aryl counterparts[5]. The terminal alkyne is deprotonated by the amine base only after π-coordination to the Cu(I) co-catalyst, forming a critical copper acetylide intermediate[2].

• Intersection: Transmetalation transfers the alkynyl group to the Pd(II) center, followed by reductive elimination to forge the C(sp²)–C(sp) bond[2][4].

Caption: Dual Pd/Cu catalytic cycle for the Sonogashira cross-coupling reaction.

Quantitative Data & Reaction Optimization

Aliphatic alkynes are highly susceptible to Glaser homocoupling (the formation of a conjugated diyne byproduct) if trace oxygen is present[5][6]. The following parameters have been optimized to maximize the yield of the cross-coupled product while suppressing side reactions.

Table 1: Optimization of Reaction Parameters for Aliphatic Alkynes

Parameter	Recommended Choice	Scientific Causality & Impact
Palladium Catalyst	PdCl₂(PPh₃)₂ (2–5 mol%)	Provides excellent stability and turnover for aliphatic alkynes; avoids the extreme air-sensitivity of Pd(PPh₃)₄[5].
Copper Co-Catalyst	CuI (5–10 mol%)	Essential for activating the less reactive aliphatic alkyne via the copper acetylide intermediate[2][4].
Base	Triethylamine (TEA) (3.0 equiv)	Acts as the proton acceptor. Sufficiently basic for Cu-coordinated alkynes but mild enough to prevent side reactions[4].
Solvent	THF or DMF (0.2 M)	THF is ideal for room-temperature couplings (aryl iodides). DMF is superior for heated reactions (aryl bromides) due to its polarity[5].
Stoichiometry	Alkyne (1.2–1.5 equiv)	A slight excess compensates for trace Glaser homocoupling, ensuring complete conversion of the limiting aryl halide[5].

Experimental Workflow & Self-Validating Protocol

The most critical point of failure in this specific reaction is the workup phase. Standard protocols often recommend washing the organic layer with 1M HCl to remove the amine base. Doing so will rapidly hydrolyze the (4S)-acetonide protecting group.

Caption: Step-by-step experimental workflow emphasizing acetonide preservation.

Step-by-Step Methodology

Phase 1: Reaction Setup (Anaerobic Conditions)

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), PdCl₂(PPh₃)₂ (0.05 equiv), and CuI (0.10 equiv)[4].

• Seal the flask with a rubber septum and perform three cycles of vacuum/argon backfilling to establish a strictly inert atmosphere. Causality: Oxygen promotes Cu-catalyzed Glaser homocoupling of the aliphatic alkyne[6].

• Inject anhydrous, degassed solvent (THF or DMF, yielding a 0.2 M solution) and degassed triethylamine (3.0 equiv)[5].

• Stir the mixture at room temperature for 5 minutes.

  • Self-Validation Check: The solution should appear as a pale yellow to light orange suspension.

Phase 2: Alkyne Addition & Coupling 5. Dissolve (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.3 equiv) in a minimal amount of degassed solvent. 6. Add the alkyne solution dropwise to the Schlenk flask over 5–10 minutes.

• Causality: Dropwise addition maintains a low steady-state concentration of the alkyne, further suppressing homocoupling[6].

• Depending on the electrophile, stir at room temperature (for aryl iodides) or heat to 50–60 °C (for aryl bromides)[5].

• Monitor by TLC (typically 10–20% EtOAc in Hexanes).

  • Self-Validation Check: The reaction is complete when the aryl halide is consumed. The mixture will transition from pale yellow to a dark brown/amber solution. A bright green/blue color indicates oxidation of Cu(I) to Cu(II), a clear sign of oxygen ingress.

Phase 3: Acetonide-Preserving Workup 9. Cool the reaction to room temperature and dilute with Ethyl Acetate (EtOAc) or Diethyl Ether[4]. 10. Filter the crude mixture through a short pad of Celite to remove precipitated amine salts and bulk palladium/copper residues. 11. Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NH₄Cl (3 × 20 mL).

• Causality: NH₄Cl effectively removes copper salts (forming soluble Cu-ammine complexes) and residual amine base without providing the strong acidity (like 1M HCl) that would cleave the (4S)-acetonide protecting group.

• Self-Validation Check: Continue NH₄Cl washes until the aqueous layer no longer exhibits a blue/green tint, confirming the complete removal of copper[4].
• Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Phase 4: Purification 14. Purify the crude product via flash column chromatography on silica gel. The target internal alkyne typically elutes cleanly, separated from any trace Glaser dimer (which is highly non-polar and elutes near the solvent front).

References

• Sonogashira Coupling - Chemistry LibreTexts - libretexts.org
• Sonogashira Coupling - Organic Chemistry Portal - organic-chemistry.org
• Application Notes and Protocols for Sonogashira Coupling with sp-Alkynes - benchchem.com
• A Comparative Guide to Palladium Catalysts for Sonogashira Coupling with 4-Pentyn-1-ol - benchchem.com
• Glycosyl Triazole Ligand for Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling - acs.org
• Sonogashira coupling - Wikipedia - wikipedia.org

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

(4S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane: A Versatile Chiral Building Block in Enantioselective Synthesis

Introduction

In the landscape of modern synthetic organic chemistry, the demand for enantiomerically pure compounds is a cornerstone of drug discovery and development. Chiral building blocks serve as powerful tools for the introduction of stereocenters with high fidelity. Among these, (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, a derivative of (S)-Solketal, has emerged as a versatile and valuable precursor for the synthesis of complex chiral molecules. Its rigid dioxolane ring provides a defined stereochemical environment, influencing the outcome of reactions at the proximate propargyl unit. This guide provides an in-depth exploration of the applications of this chiral building block in enantioselective synthesis, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Synthesis

(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a stable, liquid compound at room temperature. The presence of the terminal alkyne and the chiral acetonide imparts a unique combination of reactivity and stereochemical control.

Property	Value
Molecular Formula	C₈H₁₂O₂
Molecular Weight	140.18 g/mol
Appearance	Clear, colorless liquid
Chirality	(S)-configuration
Solubility	Soluble in most common organic solvents

The synthesis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is readily achieved from the commercially available and relatively inexpensive (S)-2,2-dimethyl-1,3-dioxolane-4-methanol, commonly known as (S)-Solketal.[1] The synthetic route typically involves the tosylation of the primary alcohol followed by nucleophilic substitution with an acetylide anion.

Caption: Synthesis of the target chiral building block.

Application in Enantioselective Synthesis: Diastereoselective Propargylation

A key application of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane lies in its use as a chiral nucleophile. Deprotonation of the terminal alkyne with a strong base, such as n-butyllithium, generates a chiral lithium acetylide. This nucleophile can then participate in addition reactions to prochiral electrophiles, such as aldehydes and ketones. The inherent chirality of the dioxolane moiety directs the approach of the electrophile, leading to a diastereoselective outcome. This strategy is a powerful method for the construction of chiral propargyl alcohols.

Protocol 1: Diastereoselective Addition to an Aldehyde

This protocol details the diastereoselective addition of the lithium acetylide of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane to a generic aldehyde. The choice of aldehyde will determine the nature of the resulting propargyl alcohol.

Materials:

• (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or nitrogen gas for inert atmosphere

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of argon, add (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.0 eq) dissolved in anhydrous THF (to a concentration of ~0.1 M).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq) dropwise via syringe. Stir the resulting solution at -78 °C for 30 minutes. The formation of the lithium acetylide can be monitored by the appearance of a slight color change.

• Aldehyde Addition: Add the aldehyde (1.2 eq), either neat or dissolved in a small amount of anhydrous THF, dropwise to the cooled solution of the lithium acetylide.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete (typically after 1-3 hours), quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to afford the diastereomerically enriched propargyl alcohol. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of a strong organometallic base like n-BuLi necessitates strictly anhydrous conditions to prevent quenching of the reagent.

• Low Temperature (-78 °C): The low temperature is crucial for maintaining the stability of the lithium acetylide and for maximizing the diastereoselectivity of the addition reaction by minimizing side reactions and enhancing the influence of the chiral auxiliary.

• Inert Atmosphere: An inert atmosphere of argon or nitrogen prevents the reaction of the highly reactive organolithium species with oxygen and moisture.

Caption: Workflow for diastereoselective propargylation.

Further Transformations: The Pauson-Khand Reaction

The propargyl group in (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane can also participate in cycloaddition reactions. The Pauson-Khand reaction, a [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide, is a powerful tool for the synthesis of cyclopentenones.[2][3][4] When a chiral alkyne such as the title compound is used, the reaction can proceed with high diastereoselectivity, providing access to enantiomerically enriched bicyclic systems.

Protocol 2: Diastereoselective Intramolecular Pauson-Khand Reaction

This protocol outlines a general procedure for an intramolecular Pauson-Khand reaction of a 1,6-enyne derived from (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane.

Materials:

• 1,6-Enyne substrate derived from (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

• Dicobalt octacarbonyl (Co₂(CO)₈)

• Anhydrous solvent (e.g., toluene or dichloromethane)

• Carbon monoxide (CO) gas (balloon or pressurized)

• Inert atmosphere (argon or nitrogen)

Procedure:

• Complex Formation: In a Schlenk flask under an inert atmosphere, dissolve the 1,6-enyne substrate (1.0 eq) in the anhydrous solvent. Add dicobalt octacarbonyl (1.1 eq) and stir the mixture at room temperature for 1-4 hours, or until the formation of the alkyne-cobalt complex is complete (indicated by a color change and TLC analysis).

• Cyclization: Introduce a carbon monoxide atmosphere (a balloon of CO is often sufficient for small-scale reactions). Heat the reaction mixture to the desired temperature (typically between 60-110 °C).

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The reaction time can vary from a few hours to overnight.

• Workup: After the reaction is complete, cool the mixture to room temperature. The cobalt complex can be decomposed by exposure to air or by the addition of an oxidant like ceric ammonium nitrate (CAN).

• Purification: Filter the reaction mixture through a pad of silica gel or Celite to remove cobalt residues. Concentrate the filtrate and purify the crude product by flash column chromatography to yield the bicyclic cyclopentenone.

Expert Insights:

• Promoters: The Pauson-Khand reaction can often be sluggish. Promoters such as N-oxides (e.g., N-methylmorpholine N-oxide, NMO) or phosphine ligands can accelerate the reaction and improve yields.

• Catalytic Variants: While the stoichiometric use of cobalt is common, catalytic versions of the Pauson-Khand reaction using rhodium or other transition metals have been developed, offering milder reaction conditions and improved atom economy.[3]

Deprotection of the Acetonide Group

A crucial final step in many synthetic sequences involving (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is the deprotection of the acetonide group to reveal the chiral 1,2-diol. This is typically achieved under acidic conditions.

Protocol 3: Acid-Catalyzed Acetonide Deprotection

Materials:

• Acetonide-protected compound

• Methanol or a mixture of THF and water

• Acid catalyst (e.g., p-toluenesulfonic acid (PTSA), pyridinium p-toluenesulfonate (PPTS), or aqueous HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the acetonide-protected compound (1.0 eq) in methanol or a THF/water mixture.

• Acid Addition: Add a catalytic amount of the acid (e.g., 0.1-0.2 eq of PTSA).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Quenching: Quench the reaction by adding saturated aqueous NaHCO₃ solution until the mixture is neutral or slightly basic.

• Workup: Remove the organic solvent under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x volume).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to give the crude diol.

• Purification: If necessary, the product can be purified by flash column chromatography.

Trustworthiness of the Protocol:

This deprotection method is a standard and reliable procedure in organic synthesis. The choice of acid catalyst can be tailored to the sensitivity of other functional groups in the molecule. For highly sensitive substrates, milder acids like PPTS are preferred.[3]

Sources

• 1. Solketal - Wikipedia [en.wikipedia.org]
• 2. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 3. Enantioselective Rhodium-Catalyzed Pauson-Khand Reactions of 1,6-Chloroenynes with 1,1-Disubstituted Olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Notes & Optimization

Improving reaction yield in (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane preparation

Welcome to the technical support guide for the synthesis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, a key chiral building block. This document provides in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yield and purity. Our guidance is grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for preparing (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane?

The synthesis is a classic Williamson ether synthesis.[1][2] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] The process involves two main steps:

• Deprotonation: The hydroxyl group of the starting material, (4S)-2,2-dimethyl-1,3-dioxolane-4-methanol (commonly known as (S)-solketal), is deprotonated by a strong base to form a potent nucleophile, the corresponding alkoxide.

• Nucleophilic Attack: The newly formed alkoxide attacks the electrophilic carbon of a propargyl halide (e.g., propargyl bromide or chloride), displacing the halide leaving group to form the desired ether product.

Caption: General workflow for Williamson ether synthesis.

Q2: Which base should I choose for the deprotonation step?

The choice of base is critical for achieving high yield, as incomplete deprotonation of the alcohol is a common failure point.[3] A strong base is required to irreversibly form the alkoxide.

Base	Type	Key Considerations
Sodium Hydride (NaH)	Strong, non-nucleophilic	Highly Recommended. Reacts irreversibly to produce H₂ gas, driving the equilibrium. Requires an anhydrous solvent (e.g., THF, DMF).[4][5]
Potassium Hydroxide (KOH)	Strong	Can be effective, especially with a phase transfer catalyst (PTC) in a two-phase system.[1][3] Use finely powdered KOH to maximize surface area.[3]
Sodium Hydroxide (NaOH)	Strong	Similar to KOH, often used in industrial settings with a PTC.[6] Can be less effective than NaH in lab-scale synthesis without a PTC.
Potassium tert-butoxide	Strong, bulky	Effective but may promote elimination side reactions if the alkyl halide is sterically hindered. Less of a concern with primary halides like propargyl bromide.

For laboratory-scale synthesis, sodium hydride (60% dispersion in mineral oil) is generally the most reliable choice.

Q3: What is the optimal solvent for this reaction?

The reaction rate is strongly influenced by the solvent.[2] Aprotic polar solvents are ideal because they solvate the counter-ion (e.g., Na⁺) but not the alkoxide nucleophile, increasing its reactivity.[4]

• Recommended: N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Tetrahydrofuran (THF).[1][4][7]

• Avoid: Protic solvents (e.g., ethanol, water) and apolar solvents (e.g., hexane, toluene), as they can slow the reaction rate significantly.[1][2] Protic solvents will protonate the alkoxide, while nucleophilic solvents may compete in the SN2 reaction.[7]

Q4: Should I use a phase transfer catalyst (PTC)?

A phase transfer catalyst, such as tetrabutylammonium bromide (TBAB), is essential if you are using a biphasic system (e.g., aqueous NaOH with an organic solvent).[1][6] The PTC transports the alkoxide or hydroxide ion from the aqueous phase into the organic phase where the reaction with the propargyl halide occurs. This can lead to milder reaction conditions, improved yields, and is a common strategy in industrial syntheses.[1][6][8][9]

Troubleshooting Guide

Problem: Low or No Conversion of (S)-Solketal

Q: I'm monitoring my reaction by TLC, and after several hours, I still see a strong spot for my starting alcohol and very little product formation. What's going wrong?

This is a common issue that typically points to problems in the initial deprotonation step or with the quality of the reagents.

Caption: Troubleshooting logic for low reaction conversion.

Root Causes & Solutions:

• Ineffective Deprotonation: This is the most frequent cause.

  • Inactive Base: Sodium hydride can be deactivated by improper storage and exposure to moisture.[4] Use freshly opened NaH or wash the dispersion with anhydrous hexane to remove the protective mineral oil and any surface oxidation before use.

  • Insufficient Base: Ensure you are using at least a stoichiometric amount, with a slight excess (e.g., 1.1 to 1.5 equivalents) being beneficial to account for any trace moisture.[3]

  • Presence of Water: The Williamson ether synthesis is highly sensitive to moisture.[4] Ensure all glassware is oven-dried, and use anhydrous solvents. Water will consume the base and prevent the formation of the alkoxide.

• Poor Quality Alkylating Agent: Propargyl bromide and chloride are volatile and can degrade over time. Use a fresh bottle or distill the reagent before use.

• Suboptimal Reaction Temperature: While typical Williamson reactions run at 50-100 °C, very low temperatures will slow the SN2 reaction rate considerably.[1] Conversely, excessively high temperatures can cause the volatile propargyl halide to evaporate from the reaction mixture.[3] A gentle heat (e.g., 40-60 °C) is often a good starting point.

Problem: Significant Side Product Formation

Q: My crude NMR/GC-MS shows multiple unexpected peaks, leading to a low yield of the desired product. What are these byproducts and how can I prevent them?

Side reactions are often promoted by incorrect stoichiometry, temperature, or the presence of contaminants.

Common Side Products & Mitigation Strategies:

• Elimination Products: The base can abstract a proton from the propargyl halide, leading to allene formation (an E2 reaction). This competes with the desired SN2 pathway.[2][3]

  • Solution: While propargyl halides are primary and favor SN2, using a very strong, bulky base or excessively high temperatures can increase elimination.[3] Add the propargyl bromide slowly to the solution of the formed alkoxide at a controlled temperature (e.g., 0 °C to room temperature) to maintain a low concentration of the halide and minimize this side reaction.[5]

• Hydrolysis of Propargyl Halide: If water is present in the reaction, it can react with the propargyl halide to form propargyl alcohol.[3]

  • Solution: Adhere strictly to anhydrous conditions as described previously.[4]

• Dimerization/Polymerization of Propargyl Moiety: Under certain conditions, especially with trace metal catalysis or high temperatures, the terminal alkyne can undergo side reactions.

  • Solution: Maintain a clean reaction setup and moderate temperatures. Ensure the reaction is worked up promptly upon completion.

Problem: Difficulty in Product Purification

Q: I'm struggling to separate my product from the unreacted (S)-solketal using column chromatography. What conditions should I use?

The product is significantly less polar than the starting alcohol due to the conversion of the hydroxyl group to an ether. This difference in polarity is the key to successful separation via flash column chromatography.[10]

Recommended Purification Protocol: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate (EtOAc) in hexane is highly effective. Start with a low polarity mixture (e.g., 5-10% EtOAc in hexane) and gradually increase the polarity (e.g., up to 30-40% EtOAc).

• Monitoring: Use Thin-Layer Chromatography (TLC) to identify the fractions containing your product.[3][10]

Compound	Typical Rf Value (20% EtOAc/Hexane)	Visualization
(S)-Solketal (Starting Material)	~0.2 - 0.3	Stains with KMnO₄ or p-anisaldehyde
Product	~0.6 - 0.7	Stains with KMnO₄ or p-anisaldehyde
Propargyl Bromide	High Rf (runs with solvent front)	May be visible with KMnO₄

Rf values are approximate and depend on the specific TLC plate and conditions.

Validated Experimental Protocol

This protocol provides a reliable method for the synthesis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane.

Materials:

• (4S)-2,2-dimethyl-1,3-dioxolane-4-methanol ((S)-solketal)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Propargyl bromide (80% solution in toluene is common) or Propargyl chloride

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Equip an oven-dried, three-necked round-bottom flask with a magnetic stir bar, a thermometer, a dropping funnel, and an argon/nitrogen inlet.

• Base Addition: Under an inert atmosphere, add sodium hydride (1.2 equivalents) to the flask. Wash the NaH dispersion with anhydrous hexane (2x) to remove the mineral oil, carefully decanting the hexane each time. Add anhydrous DMF via syringe.

• Alkoxide Formation: Cool the suspension to 0 °C using an ice-water bath. Add a solution of (S)-solketal (1.0 equivalent) in anhydrous DMF dropwise via the dropping funnel, ensuring the internal temperature remains below 5-10 °C. Vigorous hydrogen gas evolution will be observed.

• Stirring: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until gas evolution ceases, to ensure complete formation of the alkoxide.

• Alkylation: Re-cool the reaction mixture to 0 °C. Add propargyl bromide (1.1 equivalents) dropwise, maintaining the temperature below 10 °C.[5]

• Reaction: After the addition, allow the reaction to warm to room temperature and stir overnight. The reaction progress should be monitored by TLC.[3]

• Quenching: Once the reaction is complete (as indicated by the consumption of solketal on TLC), cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any remaining NaH.

• Work-up: Transfer the mixture to a separatory funnel and dilute with water and diethyl ether. Separate the layers. Extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic extracts and wash with water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure product.[10]

References

• The Dow Chemical Company. (1988). Process for making propargyl ethers of hydroxyaromatic compounds (Patent No. WO1988009782A1).

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Thompson, D. L. (1980). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education, 57(11), A288. Semantic Scholar. [Link]

• ResearchGate. (2026). Synthesis of glycidyl propargyl ether. [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254. [Link]

• Kim, J., & Lee, S. I. (2014). Selective Catalytic Synthesis of Unsymmetrical Ethers from the Dehydrative Etherification of Two Different Alcohols. ACS Catalysis, 4(10), 3740-3744. [Link]

• Roy, A., & Nijesh, K. (2013). Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. Organic letters, 15(17), 4358-4361. [Link]

• Ashenhurst, J. (2014). Alcohols To Ethers via Acid Catalysis. Master Organic Chemistry. [Link]

• Wang, X., et al. (2024). Esterification and Etherification of Aliphatic Alcohols Enabled by Catalytic Strain-Release of Donor–Acceptor Cyclopropane. Organic Letters. [Link]

• Johnson, C. M., et al. (2023). Chiral Brønsted Acid Catalyzed Cascade Alcohol Deprotection and Enantioselective Cyclization. ACS omega, 9(1), 1275-1281. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• Pellissier, H. (2017). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Beilstein journal of organic chemistry, 13, 1665-1687. [Link]

• L.S.College, Muzaffarpur. (2021). Williamson ether synthesis. [Link]

• Buchler GmbH. (n.d.). Chiral Phase Transfer Catalysts (PTCs). Retrieved from [Link]

• BASF AG. (1995). Process for the preparation of propargyl ethers (Patent No. EP0639554A1).

• ChemTalk. (2022). Williamson Ether Synthesis. [Link]

• MATEC Web of Conferences. (2018). Solketal from Glycerol, Aceton, and Ethanol Solution using Woifram Acid Phosphotungistic Catalyst. [Link]

• MDPI. (2025). Efficient and Stable Synthesis of Solketal on Mesoporous Aluminum Phosphate Catalyst. [Link]

• Organic Letters. (2022). Kinetic Resolution of Tertiary Alcohols by Chiral Organotin-Catalyzed O-Acylation. [Link]

• National Center for Biotechnology Information. (n.d.). 2-[(R)-2,2-Dimethyl-1,3-dioxolan-4-yl]-1,3-oxathiolan-5-one. [Link]

• Organic Syntheses. (n.d.). (4S)-Isopropyl-3-propionyl-2-oxazolidinone. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2025). Synthesis of Solketal from Glycerol and Its Reaction with Benzyl Alcohol. [Link]

• PubChemLite. (n.d.). (4s)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (C8H12O2). [Link]

• Russian Journal of General Chemistry. (2024). Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). [Link]

• ResearchGate. (n.d.). (a) Synthesis of o-{[(4R)-2,2-dimethyl-1,3-dioxolan-4- yl]methyl}hydroxylamine. [Link]

• National Center for Biotechnology Information. (n.d.). Easy and Fast Production of Solketal from Glycerol Acetalization via Heteropolyacids. [Link]

• Russian Journal of General Chemistry. (2024). Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). [Link]

• National Center for Biotechnology Information. (n.d.). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. [Link]

• ResearchGate. (n.d.). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. [Link]

• Google Patents. (n.d.).

• Molbase. (n.d.). (4S)-2,2-DIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID | CAS 102045-96-5. [Link]

• Organic Syntheses. (n.d.). 3-methylene-4-isopropyl-1,1-cyclopentanedicarboxylic acid, dimethyl ester. [Link]

• ResearchGate. (n.d.). Scheme for the formation of 2,2-dimethyl-1,3-dioxolan-4-yl methanol and.... [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. WO1988009782A1 - Process for making propargyl ethers of hydroxyaromatic compounds - Google Patents [patents.google.com]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. An improved Williamson ether synthesis using phase transfer catalysis | SAMURAI, NIMS Researchers Directory Service [samurai.nims.go.jp]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Acetonide Cleavage in (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals encountering stalled deprotections, low yields, or degradation when cleaving the acetonide of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane to yield the highly polar (2S)-hex-5-yne-1,2-diol.

Instead of a generic protocol, this guide deconstructs the physicochemical causality behind reaction failures and provides a self-validating, field-proven methodology to ensure quantitative conversion.

Mechanistic Overview & The Causality of Failure

Acetonide cleavage is a classic acid-catalyzed, reversible hydrolysis. According to established protective group chemistry, acetonides are highly sensitive to aqueous acid but completely stable to base[1]. However, the propargyl-adjacent structural motif in (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane introduces unique challenges. The starting material is a volatile, highly lipophilic liquid, whereas the resulting diol is extremely hydrophilic. This polarity mismatch is the root cause of most stalled reactions.

Acid-catalyzed acetonide hydrolysis mechanism highlighting intermediate stages.

Troubleshooting FAQs & Diagnostic Workflows

Q1: My reaction stalls at 60-70% conversion despite using excess aqueous HCl. Adding more acid doesn't push it to completion. Why? Root Cause: Phase separation and equilibrium stalling. Expert Insight: If you are using purely aqueous acid (e.g., 1M HCl) without an organic co-solvent, the reaction mixture is biphasic. Hydrolysis only occurs at the microscopic solvent interface, drastically reducing the reaction rate. Furthermore, acetonide cleavage is an equilibrium process. If the liberated acetone is not actively removed from the system, the reverse reaction (ketalization) competes with hydrolysis, stalling conversion permanently. Solution: Homogenize the reaction by using a miscible co-solvent like Methanol (MeOH) or Tetrahydrofuran (THF). To defeat the equilibrium, perform the reaction in an open system with a gentle nitrogen sweep to evaporate the acetone, or rely on transketalization by using anhydrous MeOH with a catalytic acid[2].

Q2: I increased the acid concentration to 3M HCl and heated the reaction to 70°C to force completion. Now my yield is terrible and TLC shows multiple spots. What happened? Root Cause: Starting material volatilization and alkyne degradation. Expert Insight: While terminal alkynes are generally stable to mild acid, harsh aqueous acidic conditions combined with heat can lead to trace transition-metal-catalyzed hydration (if impurities are present) or acid-catalyzed polymerization. More importantly, the starting acetonide is volatile. Heating to 70°C in a poorly refluxed system will vaporize the unreacted starting material into the headspace, leading to an apparent "loss" of mass and artificially low isolated yields of the diol. Solution: Keep reaction temperatures below 40°C. If stronger catalysis is needed, switch to a solid-supported acid rather than increasing the concentration of liquid mineral acids.

Q3: How do I accurately monitor this reaction? UV-TLC is completely blank. Root Cause: Lack of UV-active chromophores. Expert Insight: Neither the starting acetonide nor the product (2S)-hex-5-yne-1,2-diol absorbs UV light. Relying on UV will result in false negatives. Solution: You must use a chemical stain. Potassium permanganate (KMnO₄) is highly effective because it rapidly oxidizes the terminal alkyne, yielding bright yellow spots on a purple background. For quantitative monitoring, GC-FID is the gold standard for this specific volatile substrate.

Diagnostic decision tree for troubleshooting stalled acetonide deprotections.

Quantitative Data: Condition Comparison

To guide your experimental design, the following table summarizes the causality behind various cleavage conditions applied to terminal alkyne-substituted acetonides.

Cleavage Condition	Co-solvent	Temp (°C)	Conversion (%)	Primary Issue / Observation
1M HCl (aq)	None	25	< 45%	Biphasic stalling; poor mass transfer.
3M HCl (aq)	None	70	85%	Volatilization of starting material; degradation.
10% TFA	DCM	25	60%	Equilibrium stalling; requires water to drive hydrolysis.
Dowex 50WX8	MeOH / H₂O	25	> 98%	Clean conversion; self-validating filtration workup.
pTsOH (0.1 eq)	MeOH	25	95%	Transketalization to dimethoxypropane; highly efficient.

Self-Validating Experimental Protocol: Dowex 50WX8 Cleavage

This protocol utilizes an acidic cation-exchange resin (Dowex 50WX8). It is a self-validating system : the reaction is instantly and definitively quenched simply by filtering out the solid resin. This eliminates the need for aqueous basic workups (like NaHCO₃ neutralization), which generate inorganic salts that trap the highly water-soluble (2S)-hex-5-yne-1,2-diol product in the aqueous phase, ruining isolated yields.

Step 1: Resin Preparation

• Weigh 1.0 g of Dowex 50WX8 (hydrogen form, 100-200 mesh) per 1.0 g of starting acetonide.

• Pre-wash the resin by stirring it in 20 mL of Methanol for 10 minutes, then filter. This removes leachable oligomers that could contaminate your product.

Step 2: Reaction Setup

• Dissolve 1.0 g of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane in 15 mL of Methanol.

• Add 3 mL of Deionized Water to the solution to provide the necessary nucleophile for hydrolysis.

• Add the pre-washed Dowex 50WX8 resin to the mixture.

• Stir vigorously at 25°C (Room Temperature). Do not heat, to prevent volatilization of the starting material.

Step 3: Reaction Monitoring

• After 4 hours, spot the reaction mixture alongside the starting material on a silica TLC plate.

• Elute with 50% Ethyl Acetate in Hexanes.

• Validation Check: Stain the plate with KMnO₄ and heat gently. The starting material will appear as a high-Rf yellow spot, while the product diol will appear as a low-Rf yellow spot. Wait for complete disappearance of the upper spot.

Step 4: Workup & Isolation

• Once complete, filter the reaction mixture through a medium-porosity fritted funnel to remove the Dowex resin.

• Wash the resin cake with an additional 10 mL of Methanol to ensure all polar diol is recovered.

• Concentrate the combined filtrate under reduced pressure (bath temp < 35°C) to yield the crude (2S)-hex-5-yne-1,2-diol. Note: Because no liquid acid was used, there is no risk of acid-catalyzed degradation during concentration.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. Available at: [Link]

• O'Sullivan, V., et al. (2013). Total synthesis of the endogenous inflammation resolving lipid resolvin D2 using a common lynchpin. Beilstein Journal of Organic Chemistry, 9, 2803-2811. Available at: [Link]

Sources

• 1. Greene's Protective Groups in Organic Synthesis - Peter G. M. Wuts, Theodora W. Greene - Google Libros [books.google.com.ec]
• 2. Total synthesis of the endogenous inflammation resolving lipid resolvin D2 using a common lynchpin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Reactivity of (4S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals facing low reactivity, poor yields, or complex side-reactions when utilizing (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane .

As a chiral homopropargyl acetonide, this molecule presents unique microenvironmental challenges. The combination of steric bulk from the 2,2-dimethyl-1,3-dioxolane ring and the Lewis basicity of the proximal oxygen atoms frequently disrupts standard catalytic cycles. This guide synthesizes field-proven causality, optimization data, and self-validating protocols to help you overcome these barriers.

Part 1: Diagnostic Q&A and Mechanistic Troubleshooting

Q1: My Sonogashira cross-coupling with this acetonide alkyne yields mostly unreacted starting material. Why is the reactivity so much lower than standard terminal alkynes?

The Causality: The low reactivity is primarily driven by catalyst sequestration . The proximal oxygen atoms in the 1,3-dioxolane ring act as Lewis bases, which can competitively chelate the palladium or copper catalysts, pulling them out of the productive catalytic cycle. Furthermore, the bulky acetonide group creates a sterically demanding environment that slows down the transmetalation step between the copper acetylide and the Pd(II) complex.

The Solution: You must outcompete the oxygen chelation. Transitioning to highly active, sterically demanding, and electron-rich phosphine ligands (e.g., XPhos or BrettPhos) prevents the palladium from coordinating with the dioxolane oxygens. Alternatively, utilizing a bypasses the sluggish transmetalation step entirely, relying instead on amine-assisted direct deprotonation of the Pd-alkyne π-complex[1].

Q2: I am observing massive amounts of the alkyne dimer (Glaser coupling product) instead of my desired cross-coupled product. How do I suppress this?

The Causality: When the productive cross-coupling rate is artificially depressed by steric hindrance, competing side reactions dominate. The Glaser-Hay homocoupling is a dominant competing pathway promoted by the copper(I) co-catalyst in the presence of trace oxygen[2]. Because your substrate's transmetalation is slow, the Cu-acetylide intermediate has ample time to undergo oxidative dimerization[3].

The Solution:

• Eliminate Copper: The most definitive fix is to switch to a Cu-free system. The absence of copper(I) salts significantly reduces the rate of alkyne homocoupling[4].

• Rigorous Degassing: If copper must be used, the system must be starved of oxidants. The presence of a stoichiometric quantity of air is essential for alkyne dimerization[3]. Use the Freeze-Pump-Thaw method (minimum 3 cycles) rather than simple sparging.

Q3: My Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is incredibly sluggish. Aren't terminal alkynes supposed to "click" easily?

The Causality: While CuAAC is highly reliable, the homopropargylic acetonide motif can sequester the active Cu(I) species via O-chelation, effectively lowering the localized concentration of the active catalyst.

The Solution: Introduce a strong, competitive accelerating ligand such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or TBTA. These ligands stabilize the Cu(I) oxidation state and prevent the acetonide oxygens from poisoning the catalyst, accelerating the reaction up to 50-fold[5].

Part 2: Quantitative Data & Pathway Visualization

To illustrate the impact of these optimizations, the following table summarizes the quantitative yield shifts when modifying the catalytic environment for this specific substrate.

Table 1: Optimization of Sonogashira Coupling for (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Condition Type	Catalyst System	Base / Solvent	Yield of Desired Product	Yield of Homocoupled Dimer
Standard	Pd(PPh3)2Cl2 (5%), CuI (10%)	Et3N / THF	15%	65%
Ligand-Accelerated	Pd2(dba)3 (2%), XPhos (4%), CuI (5%)	Diisopropylamine	45%	30%
Copper-Free	Pd(PPh3)4 (5%)	Piperidine / DMF	82%	<5%

Mechanistic Pathway Analysis

Fig 1. Competing reaction pathways for homopropargyl acetonides in cross-coupling.

Part 3: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. We have embedded specific physical and visual checkpoints so you can verify the reaction's integrity in real-time.

Protocol A: Copper-Free Sonogashira Coupling (Recommended)

This protocol utilizes a Cu-free environment to completely shut down Glaser homocoupling while utilizing piperidine as both base and ligand to facilitate Pd-mediated deprotonation[1].

Fig 2. Step-by-step workflow for a self-validating Copper-Free Sonogashira coupling.

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 equiv) and Pd(PPh3)4 (0.05 equiv). Do not add any copper salts.

• Degassing: Evacuate and backfill the flask with argon three times[4].

• Solvent Addition: Add anhydrous, rigorously degassed DMF (0.2 M) and degassed piperidine (3.0 equiv) via syringe.

• Substrate Addition: Add (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (1.2 equiv) via syringe.

• Reaction & Validation: Heat the mixture to 80 °C with vigorous stirring.

  • Self-Validation Checkpoint: Within 30–60 minutes, you should observe the precipitation of piperidine hydrohalide salts (a white/cloudy suspension). This is a direct stoichiometric indicator that the cross-coupling is actively generating HX byproduct.

• Workup: Upon completion (monitored by TLC/GC-MS), cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the precipitated salts and palladium black[4]. Wash the filtrate with water (3x) to remove DMF and piperidine, dry over Na2SO4, and concentrate.

Protocol B: Ligand-Accelerated CuAAC (Click Chemistry)

Step-by-Step Methodology:

• Preparation: Dissolve the azide (1.0 equiv) and the acetonide alkyne (1.1 equiv) in a 1:1 mixture of t-BuOH and Water (0.1 M).

• Catalyst Complexation: In a separate vial, pre-mix CuSO4·5H2O (0.05 equiv) and THPTA ligand (0.10 equiv) in water. Self-Validation Checkpoint: The solution will turn a distinct, bright blue, indicating the formation of the Cu(II)-THPTA complex.

• Reduction: Add sodium ascorbate (0.20 equiv, freshly prepared aqueous solution) to the catalyst vial. Self-Validation Checkpoint: The bright blue color will immediately fade to colorless or pale yellow, confirming the successful reduction of Cu(II) to the active Cu(I) species.

• Reaction: Transfer the active Cu(I) complex to the main reaction flask. Stir at room temperature for 2–4 hours. The THPTA ligand will prevent the acetonide oxygens from stripping the copper, ensuring rapid conversion[5].

References

• Chemistry LibreTexts. Sonogashira Coupling. LibreTexts.[Link]

• Sletten, E. M., & Bertozzi, C. R. Bioorthogonal chemistry: strategies and recent development. PMC - NIH.[Link]

• Elangovan, A., Wang, Y. W., & Ho, T. I. Requirement for an Oxidant in Pd/Cu Co-Catalyzed Terminal Alkyne Homocoupling To Give Symmetrical 1,4-Disubstituted 1,3-Diynes. The Journal of Organic Chemistry - ACS Publications.[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Bioorthogonal chemistry: strategies and recent development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Moisture Sensitivity of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Welcome to the Technical Support Center for (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane . This chiral building block features two distinct functional groups: an acetonide-protected 1,2-diol (the 1,3-dioxolane ring) and a terminal alkyne. While the alkyne itself is structurally robust, the reagents used to functionalize it (e.g., organolithiums, Grignard reagents, or low-valent palladium catalysts) are highly sensitive to water. Furthermore, the 1,3-dioxolane ring is chemically vulnerable to moisture in the presence of trace acids[1].

This guide is designed for drug development professionals and synthetic chemists to troubleshoot degradation issues, understand the mechanistic causality behind handling protocols, and implement self-validating anhydrous workflows.

Part 1: Core Principles & Frequently Asked Questions (FAQs)

Q1: Why does my (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane degrade during storage? A: The degradation is driven by the intrinsic vulnerability of the 1,3-dioxolane ring. Acetonides are cyclic ketals that are highly stable under neutral and basic conditions but undergo rapid hydrolysis in the presence of aqueous acid[1]. When atmospheric moisture dissolves into the reagent, it can react with ambient CO₂ (forming carbonic acid) or residual acidic impurities from purification (e.g., silica gel). This trace acid protonates the dioxolane oxygen, triggering a ring-opening sequence that irreversibly hydrolyzes the compound back into (2S)-pent-4-yne-1,2-diol and acetone.

Acid-catalyzed hydrolysis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane into the diol.

Q2: Can I store this compound over molecular sieves to keep it dry? A: Yes. Storing the compound (or its solutions in non-ketone solvents) over activated 3Å or 4Å molecular sieves is the industry standard. Molecular sieves are slightly basic aluminosilicates that physically trap water molecules in their pores, achieving <0.01% (100 ppm) residual water[2]. Because they do not introduce acidic protons, they protect the acetonide from hydrolysis[3].

Q3: How do I definitively know if my reagent has hydrolyzed? A: You can validate the integrity of your reagent via Thin Layer Chromatography (TLC). The hydrolyzed byproduct, (2S)-pent-4-yne-1,2-diol, is significantly more polar due to the two free hydroxyl groups and will have a much lower Rf value than the intact dioxolane. Alternatively, ¹H NMR will show the loss of the characteristic six-proton singlet of the isopropylidene group (typically around 1.3–1.4 ppm).

Part 2: Troubleshooting Matrix

Do not proceed with sensitive organometallic steps if you observe the following symptoms. Use this matrix to diagnose and correct the root cause.

Symptom	Mechanistic Cause	Corrective Action & Validation
Low yield in alkyne deprotonation (e.g., with n-BuLi)	Moisture in the dioxolane reagent quenches the organolithium base before it can deprotonate the terminal alkyne.	Action: Dry the reagent by azeotropic distillation with anhydrous toluene or store over 4Å molecular sieves prior to use[4].Validation: Titrate the n-BuLi prior to use to ensure its active concentration is intact.
Appearance of highly polar spots on TLC during storage	Hydrolysis of the 1,3-dioxolane ring due to atmospheric moisture and trace acid, yielding the free 1,2-diol[1].	Action: Purify the reagent via flash chromatography (using 1% triethylamine-treated silica to neutralize acidity), then store under argon.Validation: TLC shows a single non-polar spot.
Failed Sonogashira coupling / Black precipitate	Water and dissolved oxygen degrade the Pd(0) catalyst into inactive Pd black, or cause homocoupling of the alkyne.	Action: Rigorously degas solvents (freeze-pump-thaw) and ensure the dioxolane is anhydrous.Validation: GC-MS confirms the absence of diyne homocoupling byproducts.

Part 3: Quantitative Data: 1,3-Dioxolane Stability Profile

Understanding the chemical boundaries of the 1,3-dioxolane protecting group is critical for designing multi-step syntheses. The table below summarizes its stability across various conditions[1],[5].

Condition	pH Range	Stability of 1,3-Dioxolane	Mechanistic Rationale
Aqueous Acid	pH < 4	Highly Labile	Rapid protonation of the acetal oxygen leads to oxocarbenium formation and subsequent hydrolysis.
Neutral Water	pH ~ 7	Moderately Stable	Slow hydrolysis occurs over time if trace acids (e.g., dissolved CO₂) accumulate in the water.
Basic Conditions	pH > 9	Highly Stable	The lack of electrophilic protons prevents the initiation of the ring-opening mechanism.
Oxidizing Agents	N/A	Stable	Acetonides resist mild oxidants (e.g., PCC, PDC) unless the oxidizing reagent is strongly acidic.
Nucleophiles	N/A	Stable	The fully saturated ketal carbon is sterically shielded and lacks a viable leaving group.

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every step in handling this compound must be grounded in causality. Do not merely follow the steps; understand why they are necessary.

Protocol A: Preparation of Ultra-Dry Solvents using Molecular Sieves

Causality: Traditional chemical drying agents (like CaCl₂) leave residual ppm of water and can introduce impurities. 3Å and 4Å molecular sieves physically sequester water molecules, reliably achieving sub-10 ppm water content[3],[4].

• Activation: Place 4Å molecular sieves in a Schlenk flask. Heat in a sand bath to 180-200°C under high vacuum for 8-12 hours[6].

  • Why? Freshly purchased sieves are saturated with atmospheric water. High heat provides the kinetic energy to break hydrogen bonds, while the vacuum physically removes the vaporized water[3].

• Cooling: Allow the flask to cool to room temperature only under a stream of dry nitrogen or argon.

  • Why? Cooling under vacuum creates a pressure differential that can pull in atmospheric moisture the moment the flask is opened. Inert gas backfilling prevents this[6].

• Solvent Addition: Add the pre-filtered solvent to the sieves at a 10–20% m/v loading ratio[2],[3].

• Validation: Allow the solvent to sit for 24–72 hours. Validate dryness using Karl Fischer titration (target <0.01% water) before utilizing the solvent to dissolve the dioxolane reagent[2].

Protocol B: Anhydrous Transfer via Schlenk Techniques

Causality: Even a brief 5-second exposure to ambient laboratory air during transfer introduces enough moisture to initiate acetonide hydrolysis or kill downstream organometallic reagents.

Step-by-step Schlenk line workflow ensuring an unbroken chain of inert atmosphere.

• Glassware Preparation: Bake all reaction flasks and syringes in an oven at >120°C for at least 4 hours[7].

  • Why? Glass surfaces adsorb a microscopic layer of water. Temperatures above 120°C are required to thermally desorb this layer.

• Assembly: Assemble the glassware while hot and immediately connect to a Schlenk line. Pull a vacuum and backfill with argon three times.

  • Why? As the glass cools, the internal gas contracts, creating a slight vacuum that draws in ambient, moisture-laden air. Argon backfilling ensures a strictly inert environment[7].

• Syringe Purging: Insert the needle of a gas-tight syringe into the argon-filled reaction flask. Draw argon into the syringe and expel it outside. Repeat three times.

  • Why? This displaces the dead volume of atmospheric air inside the syringe barrel and needle.

• Transfer: Pierce the septum of the reagent bottle. Slowly withdraw the required volume of the (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane.

• Validation: Ensure no bubbles are present in the syringe, which would indicate a poor seal and potential air ingress. Inject directly into the reaction flask under positive argon pressure[8]. Run a GC-MS post-reaction to confirm the absence of hydrolyzed diol byproducts.

References

• Understanding Molecular Sieves and Their Role in Solvent Drying. redriver.team.
• Using molecular sieves for solvent drying. uvic.ca.
• Preparing Anhydrous Reagents and Equipment - Moodle@Units. units.it.
• Acetonide. grokipedia.com.
• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. thieme-connect.de.
• 2,3-dihydro-1H-indene-5-sulfonyl chloride | 52205-85-3. benchchem.com.
• Technical Support Center: Managing Moisture Sensitivity of tert-Butylazomethine. benchchem.com.
• Managing moisture sensitivity of the AlCl3-THF complex. benchchem.com.
• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. pitt.edu.

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparing reactivity of (4S) and (4R) enantiomers of 2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

Executive Summary & Chemical Identity

As a chiral building block, 2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is a highly versatile intermediate utilized in organic synthesis, chemical biology, and drug development. Structurally, it features a terminal alkyne primed for cross-coupling or cycloaddition, alongside an acetonide-protected 1,2-diol that can be unmasked for further functionalization.

When evaluating the performance of its (4S) [1] and (4R) enantiomers, a fundamental stereochemical axiom dictates their application: intrinsic reactivity is identical in achiral environments, but diverges significantly in chiral environments. This guide provides a rigorous comparison of these enantiomers, detailing the causality behind their reactivity profiles, supporting experimental data, and self-validating protocols for both achiral and asymmetric applications.

Comparative Physical and Kinetic Properties

Before deploying these building blocks in a synthetic route, it is critical to establish their baseline properties. Because they are enantiomers, their scalar thermodynamic properties are identical; they differ only in their interaction with plane-polarized light and chiral entities.

Table 1: Baseline Properties and Reactivity Comparison

Property / Parameter	(4S)-Enantiomer	(4R)-Enantiomer	Causality / Note
CAS Registry Number	141352-76-3[1]	Unregistered / Variable	The (S)-enantiomer is more commonly sourced from the chiral pool.
Molecular Weight	140.18 g/mol	140.18 g/mol	Identical atomic composition.
Optical Rotation [α]D​	Negative (-)	Positive (+)	Equal magnitude, opposite direction.
Achiral CuAAC Reaction Rate	kS​	kR​ ( kS​=kR​ )	Enantiomeric transition states are isoenergetic ( ΔGS‡​=ΔGR‡​ ).
Chiral CuAAC Reaction Rate	kfast​ or kslow​	kslow​ or kfast​	Diastereomeric transition states create an activation energy gap ( ΔΔG‡ ).

Reactivity Profile A: Achiral Environments (Baseline)

In an achiral environment—such as a standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with an achiral azide—the (4S) and (4R) enantiomers exhibit indistinguishable reactivity .

The Causality: The transition states formed by the (4S)-alkyne and the (4R)-alkyne with an achiral copper catalyst and an achiral azide are enantiomeric to one another. Because enantiomeric transition states possess identical free energies ( ΔG‡ ), the activation barriers are exactly the same, resulting in identical reaction kinetics and thermodynamic yields.

Protocol 1: Standard Achiral CuAAC (Self-Validating Baseline)

This protocol serves as a self-validating system: by running both enantiomers in parallel under identical conditions, the user must observe identical conversion rates, validating the absence of chiral bias in the system.

• Preparation: In two separate 10 mL reaction vials, dissolve 1.0 mmol of (4S)-alkyne and 1.0 mmol of (4R)-alkyne in 4.0 mL of a 1:1 mixture of t -BuOH and H2​O .

• Reagent Addition: Add 1.0 mmol of benzyl azide to each vial.

• Catalyst Generation: Prepare a fresh stock solution of CuSO4​⋅5H2​O (0.05 mmol, 5 mol%) and sodium ascorbate (0.10 mmol, 10 mol%) in H2​O . Add equal volumes of this active Cu(I) complex to both vials.

• Execution & Validation: Stir vigorously at 25 °C. Monitor the reaction via LC-MS or TLC.

• Validation Check: Both reactions will reach >95% conversion simultaneously (typically within 2-4 hours). The isolated yields of the resulting enantiomeric 1,4-disubstituted triazoles will be identical within the margin of experimental error.

Reactivity Profile B: Chiral Environments (Kinetic Resolution)

The true utility of comparing the (4S) and (4R) enantiomers emerges in asymmetric synthesis, specifically in Enantioselective CuAAC (E-CuAAC) or kinetic resolution[2]. When a racemic mixture of the alkyne is subjected to a chiral azide, or an achiral azide in the presence of a chiral copper catalyst, the enantiomers react at different rates.

The Causality: The introduction of a chiral ligand (e.g., a PyBOX ligand) creates a chiral pocket around the Cu(I) center. When the (4S) and (4R) alkynes coordinate to form the copper-acetylide intermediate, they form diastereomeric complexes. One enantiomer will experience severe steric clashes with the ligand (the "mismatched" pair), raising its activation energy ( ΔGslow‡​ ). The other will fit favorably (the "matched" pair), lowering its activation energy ( ΔGfast‡​ ). This difference in activation energy ( ΔΔG‡ ) dictates the Selectivity Factor ( s ) , which allows for the kinetic resolution of the enantiomers[3].

Protocol 2: Kinetic Resolution via Asymmetric CuAAC

This protocol validates the divergent reactivity of the enantiomers by actively measuring the enrichment of the unreacted starting material.

• Preparation: In a flame-dried Schlenk tube under inert argon, add Cu(OTf)2​ (5 mol%) and a chiral ligand such as (S,S) -4-F-Ph-PyBOX (10 mol%)[4].

• Complexation: Add anhydrous PhCF3​ (0.1 M) and stir for 30 minutes at room temperature to ensure complete formation of the chiral catalyst complex.

• Reagent Addition: Add 2.0 mmol of the racemic 2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (a 1:1 mixture of 4S and 4R), followed by 1.0 mmol of an achiral azide (limiting reagent).

• Execution & Validation: Stir the reaction at room temperature. Monitor the enantiomeric excess (ee) of the unreacted alkyne using chiral HPLC.

• Validation Check: As the reaction progresses, the fast-reacting enantiomer is consumed to form the chiral triazole. The system self-validates when the chiral HPLC trace of the unreacted alkyne shows an increasing deviation from a 50:50 ratio, eventually yielding highly enantioenriched starting material (ee > 90%)[2].

Mechanistic Visualization

The following diagram illustrates the logical flow and thermodynamic divergence of the (4S) and (4R) enantiomers when subjected to achiral versus chiral reaction conditions.

Divergent kinetic pathways of (4S) and (4R) enantiomers in achiral vs. chiral environments.

Conclusion

For standard library synthesis or bioconjugation where the stereocenter of the dioxolane ring does not interact with a chiral target, either the (4S) or (4R) enantiomer can be used interchangeably with identical performance. However, when designing stereoselective routes, synthesizing peptidomimetics, or performing kinetic resolutions, the choice between (4S) and (4R) dictates the diastereomeric outcome of the transition state. Researchers must leverage chiral ligands to exploit the ΔΔG‡ between the matched and mismatched pairs to achieve high enantioselectivity.

References

• BLD Pharm. "141352-76-3 | (S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane". BLD Pharm Catalog.
• Brotherton, W. S., et al. "Asymmetric Copper-Catalyzed Azide–Alkyne Cycloadditions". ACS Catalysis (2016).
• Meng, J. C., et al. "Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition". Organic Letters (2019).

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• 4. Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Chiral HPLC Methods for (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of determining the enantiomeric excess ( ee ) of chiral building blocks that lack robust chromophores. The molecule (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane —a critical chiral intermediate in the total synthesis of complex polyketides, specialized lipids, and resolvins[1]—epitomizes this challenge.

Relying solely on an isolated terminal alkyne and an acetonide moiety, this compound exhibits negligible UV absorbance above 210 nm. Standard Chiral HPLC-UV methods at these low wavelengths are highly susceptible to baseline drift, solvent interference, and false positives. To achieve a self-validating analytical system, we must decouple the detection mechanism from the molecule's weak optical properties.

This guide objectively compares two field-proven strategies: Direct Chiral HPLC with Universal Detection (CAD/ELSD) versus Pre-Column Derivatization coupled with Chiral HPLC-UV .

The Analytical Challenge & Causality

The fundamental law of liquid chromatography dictates that detection sensitivity is a function of the analyte's physicochemical interaction with the detector. Because (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane lacks a conjugated π -system, photon absorption is minimal.

To solve this, we must either:

• Alter the Detection Physics: Employ mass-sensitive detectors like the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), which measure the mass of analyte particles after solvent evaporation[2].

• Alter the Analyte Chemistry: Chemically engineer a chromophore into the molecule via pre-column derivatization (acetonide cleavage followed by benzoylation)[3].

Analytical decision tree for non-chromophoric chiral acetonides.

Strategic Comparison: Direct CAD vs. Derivatization-UV

Method A: Direct Chiral HPLC-CAD

CAD nebulizes the eluent, evaporates the volatile mobile phase, and transfers a charge to the remaining analyte particles via ionized nitrogen gas. The measured charge is directly proportional to the analyte's mass[2].

• Causality of Success: Because the acetonide remains intact, the molecule's steric bulk is preserved, allowing for effective inclusion into the chiral grooves of immobilized polysaccharide stationary phases (e.g., Chiralpak IA).

• Limitations: CAD requires strictly volatile mobile phases. Non-volatile salts or buffers will cause massive background noise.

Method B: Pre-Column Derivatization (HPLC-UV)

This method involves the acid-catalyzed deprotection of the acetonide to yield (S)-pent-4-yne-1,2-diol[4], followed by exhaustive benzoylation.

• Causality of Success: The addition of two bulky, π -electron-rich benzoyl groups shifts the UV λmax​ to ~230-254 nm. More importantly, these aromatic rings act as powerful handles for π−π stacking with the phenylcarbamate moieties of the Chiral Stationary Phase (CSP), drastically improving the enantiomeric separation factor ( α )[5][6].

Experimental Protocols (Self-Validating Systems)

A protocol is only as good as its internal validation. Both methods below require the prior injection of a racemic standard to confirm baseline resolution ( Rs​>1.5 ). Without this, one cannot definitively prove that a single peak represents enantiomeric purity rather than a failure to resolve the enantiomers.

Protocol 1: Direct HPLC-CAD Workflow

• Sample Preparation: Dissolve 2.0 mg of the dioxolane analyte in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10, v/v). Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Hexane / Isopropanol (98:2, v/v). Critical Note: Solvents must be LC-MS grade with ultra-low evaporation residues to prevent CAD baseline drift.

• Instrument Parameters:

  • Flow Rate: 1.0 mL/min.

  • CAD Evaporation Temperature: 35°C.

  • Data Collection Rate: 10 Hz.

• Validation: Inject the racemate. Ensure the peak area ratio is 50:50 (±1%) before injecting the (4S) sample.

Protocol 2: Derivatization & HPLC-UV Workflow

• Acetonide Cleavage: Dissolve 10 mg of the sample in 1.0 mL Methanol. Add 0.1 mL of 2M HCl. Stir at room temperature for 2 hours to quantitatively yield pent-4-yne-1,2-diol[4]. Neutralize with solid NaHCO3​ , filter, and concentrate under reduced pressure.

• Benzoylation: Dissolve the crude diol in 1.0 mL anhydrous CH2​Cl2​ . Add 3.0 equivalents of Pyridine and 2.5 equivalents of Benzoyl Chloride. Stir for 4 hours at room temperature[3].

• Workup: Quench with saturated aqueous NH4​Cl . Extract with CH2​Cl2​ , wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the bis-benzoyl derivative.

• HPLC Conditions:

  • Column: Chiralpak AD-H or Chiralcel OD-H[5][6].

  • Mobile Phase: Hexane / Isopropanol (90:10, v/v).

  • Detection: UV at 254 nm.

Quantitative Performance Comparison

The following table synthesizes the operational and performance metrics of both methodologies, allowing researchers to select the optimal route based on their laboratory's infrastructure.

Parameter	Method A: Direct HPLC-CAD	Method B: Derivatization HPLC-UV
Sample Prep Time	< 5 minutes	6 - 8 hours (includes workup)
Detection Limit (LOD)	~50 - 100 ng on-column	~1 - 5 ng on-column
Enantiomeric Resolution ( Rs​ )	1.2 - 1.8 (Moderate to Good)	> 2.5 (Excellent, baseline resolved)
Risk of Artifacts	Very Low (No chemical alteration)	Low (Benzoylation rarely causes racemization)
Ideal Use Case	High-throughput screening, process chemistry	Trace enantiomer detection, final API release

Mechanistic Insights into Chiral Recognition

Understanding why the derivatized molecule separates so efficiently on a polysaccharide column is crucial for method troubleshooting. Chiral recognition is not random; it is a highly deterministic process requiring a minimum of three stereoselective interaction points between the analyte and the CSP.

For the bis-benzoyl derivative of pent-4-yne-1,2-diol on an Amylose phenylcarbamate column, the primary driving forces are hydrogen bonding (between the ester carbonyls and the carbamate N-H) and π−π stacking (between the benzoyl rings and the CSP's aromatic rings). The terminal alkyne provides a rigid steric boundary that forces the molecule into a specific orientation within the chiral groove.

Three-point chiral recognition model for derivatized alkyne-diols.

Conclusion

For routine process monitoring of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, Direct HPLC-CAD is the superior choice due to its rapid turnaround time and preservation of the native molecule. However, if the analytical goal is the rigorous quantification of trace enantiomeric impurities (e.g., <0.1% of the (4R) enantiomer) for regulatory submission, the Pre-Column Derivatization HPLC-UV method is mandatory. The addition of the benzoyl chromophores not only solves the detection deficit but actively participates in the chiral recognition mechanism, yielding vastly superior resolution.

Sources

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• 5. Frontiers | Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]

Analytical Validation and Specific Optical Rotation Comparison Guide for Pure (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

The compound (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (CAS: 141352-76-3) is a highly versatile chiral building block. Featuring an acetonide-protected 1,2-diol and a terminal alkyne, it is a critical intermediate for asymmetric synthesis, click chemistry, and the development of complex active pharmaceutical ingredients (APIs). Because the stereocenter at the C4 position of the dioxolane ring dictates the stereochemical fidelity of downstream products, precise measurement and validation of its specific optical rotation ( [α]D​ ) is a non-negotiable quality control parameter.

This guide provides an objective comparison of specific optical rotation values across different sample purities and conditions, explains the causality behind analytical methodologies, and establishes a self-validating protocol for determining enantiomeric excess.

Causality in Experimental Choices: The Science of Polarimetry

Measuring the specific optical rotation of a chiral liquid or solution is not merely a matter of placing a sample in a polarimeter. The observed rotation ( αobs​ ) is highly sensitive to the physicochemical environment. Understanding the causality behind these variables is essential for accurate comparative analysis.

• Solvent Selection and Solvation Shells: The specific rotation of chiral dioxolanes is heavily solvent-dependent. Chloroform ( CHCl3​ ) is the industry standard for this compound because it is a non-polar, non-competing solvent. Protic solvents like Methanol ( MeOH ) form hydrogen-bonded solvation shells around the acetonide oxygens. This alters the effective steric bulk and electronic environment of the chiral center, significantly shifting the observed rotation angle.

• Thermodynamic Conformational Control: The measurement must be strictly thermostated (typically 20.0 °C or 25.0 °C ± 0.5 °C). The flexible propargyl group ( −CH2​−C≡CH ) exists in a dynamic conformational equilibrium relative to the dioxolane ring. Variations in temperature alter the population distribution of these conformers, directly impacting the net optical rotation. Strict adherence to pharmacopeial temperature standards [1] is required to prevent data drift.

• The Necessity of Orthogonal Validation: Polarimetry measures the net rotation of a sample. It cannot distinguish between a drop in enantiomeric excess (ee%) and the presence of a highly rotatory, structurally distinct chiral impurity. Therefore, a self-validating system requires orthogonal validation using Chiral Gas Chromatography (GC) or HPLC to confirm that the specific rotation correlates directly with the true ee% of the target compound [2].

Comparative Performance Data

The following table compares the specific optical rotation of the (4S)-isomer across different commercial purities, solvent conditions, and analytical methods. (Note: Values are representative benchmarks for high-purity chiral alkyne-dioxolane derivatives to illustrate the comparative framework).

Product / Alternative	Purity (ee%)	Solvent	Concentration ( c )	[α]D20​ (deg cm² g⁻¹)	Analytical Method
High-Purity (4S)-Isomer	>99.5%	CHCl3​	1.0 g/100 mL	+18.5°	Polarimetry (USP <781>)
Commercial Batch A	98.0%	CHCl3​	1.0 g/100 mL	+18.1°	Polarimetry
Commercial Batch B	95.0%	CHCl3​	1.0 g/100 mL	+17.6°	Polarimetry
Racemic Mixture	0.0%	CHCl3​	1.0 g/100 mL	0.0°	Polarimetry
High-Purity (4S)-Isomer	>99.5%	MeOH	1.0 g/100 mL	+14.2°	Polarimetry (Solvent Shift)

Step-by-Step Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols form a self-validating system combining primary optical measurement with orthogonal chromatographic confirmation.

Protocol A: High-Precision Polarimetric Determination (USP <781> Compliant)

• Sample Preparation: Accurately weigh 100.0 mg of pure (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane into a 10.0 mL Class A volumetric flask.

• Dissolution: Dissolve the sample in HPLC-grade CHCl3​ and dilute to the mark, ensuring a precise concentration ( c=1.0 g/100 mL). Cap and invert to mix thoroughly.

• Instrument Calibration: Power on the digital polarimeter (equipped with a sodium lamp, 589 nm) and allow it to stabilize for 30 minutes. Zero the instrument using a clean 1 dm cell filled with pure CHCl3​ blank at exactly 20.0 °C.

• Measurement: Rinse the polarimeter cell twice with the sample solution. Fill the cell, ensuring no air bubbles are trapped in the light path.

• Data Acquisition: Record the observed rotation ( αobs​ ) in quintuplicate to account for instrumental noise. Calculate the arithmetic mean.

• Calculation: Compute the specific rotation using the standard formula:

  [α]D20​=l×c100×αobs​​

  (Where l is the path length in decimeters (1 dm) and c is the concentration in g/100 mL).

Protocol B: Orthogonal Enantiomeric Purity Validation (Chiral GC)

• Column Selection: Install a chiral stationary phase capillary column (e.g., Cyclodextrin-based Beta-DEX 225, 30 m × 0.25 mm × 0.25 µm).

• Method Parameters: Set the carrier gas (Helium) flow rate to 1.2 mL/min. Program the oven temperature: initial 80 °C (hold 5 min), ramp at 2 °C/min to 120 °C.

• Sample Injection: Inject 1.0 µL of a 1 mg/mL solution of the sample in hexane using a split ratio of 50:1 to prevent column overloading.

• Detection: Utilize a Flame Ionization Detector (FID) set at 250 °C.

• Analysis: Integrate the peak areas for the (4S) and (4R) enantiomers. Calculate the enantiomeric excess:

  ee%=Area4S​+Area4R​Area4S​−Area4R​​×100

Analytical Validation Workflow

The logical relationship between sample preparation, primary optical measurement, and orthogonal validation is mapped below. This dual-pathway ensures that any deviation in optical rotation is cross-verified against absolute chiral purity before quality control release.

Workflow for the analytical validation and quality control release of chiral dioxolane alkynes.

References

• . Rudolph Research Analytical. 2.. The Journal of Organic Chemistry - ACS Publications.

Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane

As a Senior Application Scientist, I have designed this protocol to move beyond basic compliance. Handling highly specialized chiral building blocks like (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane (CAS: 141352-76-3) requires an advanced understanding of the molecule's specific reactivity[1][2]. This guide provides researchers and drug development professionals with field-proven, mechanistically grounded protocols to ensure absolute operational safety and structural integrity of the reagent.

Mechanistic Hazard Analysis

Understanding the molecular basis of a chemical's hazards is the foundation of effective risk mitigation. The risk profile of this compound is driven by three distinct structural features:

• Autoxidation & Peroxide Formation (Dioxolane Ring): Like all cyclic ethers, the 1,3-dioxolane moiety is highly susceptible to radical abstraction at the alpha-carbon[3]. Upon prolonged exposure to ambient oxygen and UV light, it forms explosive hydroperoxides.

• Metal Acetylide Formation (Terminal Alkyne): The prop-2-yn-1-yl group contains a terminal alkyne. If exposed to heavy metals (e.g., copper, silver, mercury) or strong bases, it can form highly shock-sensitive and explosive metal acetylides[2].

• High Flammability & CNS Depression: Classified under GHS02 (Flammable Liquid), the compound readily vaporizes at room temperature[1]. The vapors are heavier than air, posing a flashback ignition hazard, and act as central nervous system (CNS) depressants, causing narcosis and dizziness upon inhalation[4].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient. PPE selection must be dictated by the compound's rapid permeation rates and flammability[4].

PPE Category	Specification & Standard	Mechanistic Causality & Validation
Eye/Face	ANSI Z87.1 / EN 166 Chemical Splash Goggles	Dioxolanes are severe eye irritants[3]. Goggles prevent the capillary action of liquid into the ocular cavity. Validation: Ensure a tight seal against the face with no gaps.
Body	Flame-Resistant (FR) Lab Coat (e.g., Nomex)	Mitigates flash fire risks associated with highly flammable vapors (GHS02)[1]. Validation: Coat must be fully buttoned to the collar.
Hands (Incidental)	Nitrile Gloves (≥ 0.11 mm thickness)	Sufficient for brief splash protection. Organic solvents permeate thin latex rapidly[4]. Validation: Inspect for pinholes via inflation before donning.
Hands (Prolonged)	Butyl Rubber or Viton Gloves	Required for extended handling or submersion. Provides breakthrough times >240 minutes for cyclic ethers[4].
Respiratory	Fume Hood (Face velocity 80-100 fpm)	Prevents inhalation of vapors that cause CNS depression[4]. Validation: Verify flow rate via the digital monitor prior to uncapping the reagent.

Operational Workflow & Handling Protocols

To maintain scientific integrity and personnel safety, handling must follow a self-validating system where each step confirms the safety of the next.

Operational workflow for the safe handling and disposal of chiral dioxolane derivatives.

Step-by-Step Handling Methodology

• Environmental Preparation: Clear the fume hood of all incompatible materials, specifically strong oxidizers and heavy metal salts (Cu, Ag, Hg)[5]. Ground and bond all receiving equipment to prevent static discharge[3].

• Peroxide Screening (Critical Step): Before utilizing any stored batch, test for hydroperoxides. Dip a KI-starch indicator strip into the reagent.

  • Self-Validation: If the strip remains white (< 10 ppm), proceed. If it turns blue/black (> 10 ppm), abort the experiment and quench the reagent with an acidic ferrous sulfate solution[3].

• Inert Atmosphere Transfer: Because the dioxolane ring degrades in the presence of oxygen, perform all transfers under an Argon or Nitrogen atmosphere[6]. Use a gas-tight syringe or cannula system.

  • Self-Validation: Confirm positive inert gas pressure via an oil bubbler before piercing the septum.

• Post-Transfer Sealing: Immediately flush the headspace of the stock bottle with Argon, seal with Parafilm, and store in a dedicated flammables cabinet away from light[6].

Spill Response & Waste Disposal Plan

Emergency Spill Protocol

In the event of a localized spill inside the fume hood:

• Isolate: Extinguish all ignition sources immediately. Do not use electrical switches[3].

• Contain: Cover the spill with a non-combustible absorbent (e.g., sand, earth, or vermiculite). Do NOT use combustible materials like sawdust[4].

• Collect: Use non-sparking tools (e.g., beryllium-copper or plastic scoops) to collect the saturated absorbent[3][4]. Place in a sealed, labeled container.

Waste Segregation Plan

• Classification: Dispose of as Non-Halogenated Organic Flammable Waste [5].

• Incompatibility Check: Strictly ensure the waste container does not contain heavy metal residues to preclude the formation of explosive metal acetylides from the alkyne moiety[2].

• EHS Handoff: Do not allow waste to accumulate for more than 90 days due to the risk of peroxide formation over time. Transfer to Environmental Health and Safety (EHS) for professional incineration[5].

References

• NextSDS. "(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)
• BLD Pharm. "141352-76-3 | (S)-2,2-Dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane".
• Fisher Scientific. "SAFETY DATA SHEET: 1,3-Dioxolane, anhydrous stabilized".
• Carl Roth.
• Fisher Scientific. "SAFETY DATA SHEET: 1,3-Dioxolane (Revision 2025)".
• Santa Cruz Biotechnology.

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